[1,3]Thiazolo[5,4-f][2,1]benzothiazole

• CAS: 535967-21-6

Core Science & Biosynthesis

What are the fundamental properties of theThiazolo[5,4-f]benzothiazole ring system?

A Technical Guide to the Thiazolobenzothiazole Core: Properties and Applications

Abstract: The fused heterocyclic ring system of thiazolobenzothiazole represents a class of molecules with significant academic and industrial interest. Characterized by a rigid, planar, and electron-deficient backbone, these compounds exhibit compelling photophysical and electronic properties. While various isomers exist, this guide focuses on the fundamental properties of the thiazolo[5,4-d]thiazole (TTz) core, the most extensively studied member of this family, as a representative model for the broader class, including the less-documented Thiazolo[5,4-f]benzothiazole system. We will explore its molecular structure, detail common synthetic pathways, analyze its electronic and photophysical characteristics, and discuss its proven applications in organic electronics, chemosensors, and materials science. This document is intended for researchers, chemists, and materials scientists engaged in the development of advanced functional materials.

The Thiazolo[5,4-d]thiazole (TTz) Core: A Structural Overview

The Thiazolo[5,4-d]thiazole (TTz) moiety is a fused bicyclic heteroaromatic compound built from two fused thiazole rings.[1] Its fundamental structure is inherently planar and rigid, which facilitates strong intermolecular π-π stacking interactions.[2][3] This planarity, combined with the electron-withdrawing nature of the sp2-hybridized nitrogen atoms, defines the core's electron-deficient character.[1][2] These intrinsic features are the primary drivers of its utility in various applications, as they dictate the molecule's electronic energy levels (HOMO/LUMO) and charge transport capabilities.

The core can be symmetrically or asymmetrically functionalized, typically at the 2- and 5-positions, allowing for precise tuning of its optoelectronic properties.[1] This versatility has established the TTz core as a valuable building block in the design of advanced organic semiconductors.[2]

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Unraveling Isomerism and Tautomerism in the Thiazolo[5,4-f]benzothiazole Scaffold

An In-Depth Technical Guide for Researchers

Abstract: The Thiazolo[5,4-f]benzothiazole core represents a fascinating, rigid, and electron-deficient heterocyclic system. While its isomeric cousin, thiazolo[5,4-d]thiazole, has garnered significant attention for applications in organic electronics, the fundamental isomeric and tautomeric properties of the [5,4-f] scaffold remain largely unexplored in dedicated literature.[1] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, predict, and characterize isomerism and tautomerism within this promising molecular family. By extrapolating from the well-established principles of its constituent benzothiazole and thiazole substructures, this paper offers both a theoretical foundation and actionable experimental protocols to drive future research and application.

Structural Isomerism in the Thiazolo-benzothiazole Family

The fusion of a thiazole ring to a benzothiazole core can result in several positional isomers, each with a unique arrangement of heteroatoms and distinct electronic properties. The specific placement of the second thiazole ring dictates the molecule's overall geometry, planarity, and potential for intermolecular interactions like π-π stacking, which are critical for applications in materials science.[2][3] Understanding these isomeric forms is the first step in exploring the chemical space of this heterocyclic family.

Below is a depiction of the core Thiazolo[5,4-f]benzothiazole structure alongside its key positional isomers. The subtle shifts in nitrogen and sulfur positions can profoundly impact molecular orbital energies and crystal packing.

Caption: Key positional isomers of the Thiazolo-benzothiazole scaffold.

Prototropic Tautomerism: A Predictive Analysis

Prototropic tautomerism involves the migration of a proton, resulting in structural isomers that are in dynamic equilibrium. For the Thiazolo[5,4-f]benzothiazole core, tautomerism is not inherent to the unsubstituted scaffold but arises from the introduction of specific functional groups, primarily at the 2- and 6-positions. The behavior of these substituents can be reliably predicted based on extensive studies of simpler 2-substituted benzothiazoles.[4][5]

Amino-Imino Tautomerism

When a Thiazolo[5,4-f]benzothiazole is substituted with an amino group, a dynamic equilibrium between the aromatic amino form and the non-aromatic imino form is established.

Caption: Predicted hydroxy-oxo equilibrium in a substituted core.

Field Insights & Causality:

• Solvent Dependence: This is the most critical factor. Studies on analogous heterocyclic systems demonstrate that the equilibrium position is a direct function of solvent polarity and hydrogen-bonding capability. [6][7] * Non-polar solvents (e.g., chloroform) tend to favor the enol form. This is because the enol can form a stable intramolecular hydrogen bond, which is more favorable in a non-competing solvent environment. [7] * Polar aprotic solvents (e.g., DMSO) tend to favor the keto form. These solvents can disrupt intramolecular hydrogen bonds and stabilize the more polar keto tautomer through dipole-dipole interactions. [7] * Polar protic solvents (e.g., methanol) can hydrogen bond with both forms, often leading to a mixture of tautomers.

Experimental & Computational Workflow for Tautomer Characterization

A multi-pronged approach combining spectroscopy, crystallography, and computational modeling is essential for the unambiguous characterization of tautomeric forms.

Caption: Integrated workflow for tautomer identification and analysis.

Spectroscopic Protocols

• Objective: To identify the dominant tautomer in solution and quantify the equilibrium ratio.

• Methodology:

  • Sample Preparation: Dissolve an accurately weighed sample (~5-10 mg) of the Thiazolo[5,4-f]benzothiazole derivative in a series of deuterated NMR solvents of varying polarity (e.g., CDCl₃, DMSO-d₆, Methanol-d₄).

  • ¹H NMR Acquisition: Acquire standard ¹H NMR spectra for each sample. Pay close attention to the chemical shifts and integration of protons attached to heteroatoms (N-H, O-H, S-H), as these are directly involved in tautomerization and often appear as broad signals. Their chemical shift is highly sensitive to the solvent.

  • ¹³C NMR Acquisition: Acquire proton-decoupled ¹³C NMR spectra. This is often the most definitive spectroscopic method.

    • Causality: The hybridization and electronic environment of carbon atoms change significantly between tautomers. For example, in a keto-enol system, the keto form will exhibit a characteristic C=O signal at δ > 180 ppm, while the enol form will show a C-OH signal at a lower chemical shift (e.g., δ ≈ 155-170 ppm). S[6][7][8]imilarly, the carbon adjacent to an amino vs. imino group will have a distinctly different chemical shift.

  • Data Analysis: Compare the observed chemical shifts to known values for analogous benzothiazole systems. I[4][9]f both tautomers are present in significant quantities, two distinct sets of signals will be observed. The ratio of the integrals of well-resolved, corresponding peaks in the ¹H NMR spectrum can be used to determine the equilibrium constant (KT) in that specific solvent.

X-Ray Crystallography

This technique provides the "gold standard" for structural elucidation in the solid state.

[10]##### Protocol: Single-Crystal X-Ray Diffraction

• Objective: To unambiguously determine the molecular structure and tautomeric form present in the crystalline solid.

• Methodology:

  • Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvent systems (e.g., slow evaporation, vapor diffusion).

  • Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

  • Structure Solution and Refinement: Solve and refine the crystal structure.

  • Analysis: The refined structure will provide precise bond lengths and atomic positions.

    • Causality: The location of the proton can be determined directly. For an amino-imino pair, the C-N bond lengths will be revealing: the amino form has a C-NH₂ single bond, while the imino form has a C=NH double bond, which is significantly shorter. T[11]his provides incontrovertible evidence for the dominant tautomer in the crystal lattice.

[10]#### 3.3. Computational Chemistry Protocol

Computational modeling is a powerful predictive tool that complements experimental findings.

• Objective: To calculate the relative thermodynamic stabilities of the potential tautomers.

• Methodology:

  • Structure Building: Build the 3D structures of all plausible tautomers in silico.

  • Geometry Optimization: Perform a full geometry optimization and frequency calculation for each tautomer using a reliable DFT method, such as B3LYP with a 6-311+G(d,p) basis set. T[4][12]his should be done in both the gas phase and with a solvent model (e.g., Polarizable Continuum Model, PCM) to simulate solution conditions.

  • Energy Calculation: Extract the final electronic energies (with zero-point energy correction) for each optimized structure.

  • Analysis: The tautomer with the lowest calculated energy is predicted to be the most stable. The energy difference (ΔE) between the tautomers can be used to predict the equilibrium constant.

    • Causality: This quantum mechanical approach calculates the total electronic energy of the molecule, providing a direct comparison of intrinsic stability. Performing these calculations is a self-validating system; if the computational predictions align with robust experimental data (like NMR or X-ray), it builds high confidence in the assignment.

[5][12]### 4. Summary of Expected Spectroscopic Signatures

Tautomerism Type	Tautomer 1	Key Signature 1	Tautomer 2	Key Signature 2	Notes
Amino-Imino	Amino (-NH₂)	¹H NMR: Broad NH₂ signal. ¹³C NMR: Aromatic carbons.	Imino (=NH)	¹H NMR: Sharper =NH signal at different δ. ¹³C NMR: Quinoidal carbon shifts.	Amino form is almost always dominant.
Thiol-Thione	Thiol (-SH)	FTIR: S-H stretch (~2550 cm⁻¹).	Thione (C=S)	FTIR: C=S stretch (~1050-1250 cm⁻¹). ¹³C NMR: C=S signal (δ > 190 ppm).	Thione form is predicted to be more stable.
Hydroxy-Oxo	Hydroxy (-OH)	¹H NMR: Broad OH signal. ¹³C NMR: C-OH signal (δ ~160 ppm).	Oxo (C=O)	FTIR: Strong C=O stretch (~1680 cm⁻¹). ¹³C NMR: C=O signal (δ > 180 ppm).	Equilibrium is highly solvent-dependent.

Conclusion

The Thiazolo[5,4-f]benzothiazole family holds significant potential, yet a deep understanding of its fundamental chemical properties is a prerequisite for its successful application. While direct experimental data on this specific scaffold is nascent, a robust and scientifically rigorous investigative framework can be constructed by leveraging the extensive knowledge base of its parent benzothiazole and thiazole heterocycles. The principles of amino-imino, thiol-thione, and hydroxy-oxo tautomerism are well-established in these systems and can be confidently extrapolated. By employing the integrated workflow of high-resolution NMR, X-ray crystallography, and DFT calculations described herein, researchers can effectively predict, characterize, and ultimately harness the nuanced isomeric and tautomeric behavior of this promising class of molecules.

References

• Bédé, L. A., et al. (2019). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. International Journal of Chemistry, 11(1), 84. [Link]

• Gaber, M., et al. (2009). The synthesis and structural study of two benzothiazolyl azo dyes: X-ray crystallographic and computational study of azo–hydrazone tautomerism. Dyes and Pigments, 83(3), 354-362. [Link]

• Rani, A. S., & Babu, N. S. (2018). Computational studies for effect of electron donor and acceptor groups on 2-amino-1, 3-benzothiazole tautomers by Hartree – Fock (HF) and Density Functional Theory (DFT). Journal of Emerging Technologies and Innovative Research, 5(8). [Link]

• Al-Said, N. H. (2003). Reactions of Keto–Enol Tautomers of 2-Thiazolyl-, 2-Oxazolyl-, 2-Benzoxazolyl-, or 2-Benzothiazolyl-1-phenylethenols with α,β-Alkynyl Esters: Syntheses of Highly Functionalized Fused-Ring Heterocycles. Molecules, 8(1), 17-29. [Link]

• Al-Majedy, Y. K., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. Molecules, 25(22), 5441. [Link]

• Al-Majedy, Y. K., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. PubMed, 33228148. [Link]

• Yan, X., et al. (2014). Crystal structure of 2-aminobenzothiazolinium nitrate and theoretical study of the amino-imino tautomerism of 2-aminobenzothiazole. Heterocyclic Communications, 20(3), 167-172. [Link]

• Al-Majedy, Y. K., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. ResearchGate. [Link]

• Elguero, J., et al. (1998). Tautomerism in some acetamido derivatives of nitrogen-containing heterocycles: X-ray structural analysis of 2-amino and 2-imino forms of benzothiazole derivatives. Journal of the Chemical Society, Perkin Transactions 2, (5), 1055-1061. [Link]

• Al-Omair, M. A. (2015). Substituent effect on the amino–imino tautomerism of aminothiazoles. Request PDF on ResearchGate. [Link]

• Gutmanska, K., et al. (2023). Structural Insights and Advanced Spectroscopic Characterization of Thiazolothiazoles: Unveiling Potential for Optoelectronic and Memristive Applications. Chemistry – A European Journal, e202303273. [Link]

• Hameed, A., et al. (2019). Spectroscopic characterization, crystallographic elucidation and DFT investigation of 5-fluoro-6-(4-methylpiperazin-1-yl)benzo[d]thiazol-2-amine. Journal of Molecular Structure, 1176, 614-621. [Link]

• Malik, J. K., et al. (2010). Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis. Der Pharmacia Lettre, 2(1), 347-359. [Link]

• Bédé, L. A., et al. (2019). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. Canadian Center of Science and Education. [Link]

• Milčić, M., et al. (2013). Synthesis, structure and tautomerism of two benzothiazolyl azo derivatives of 2-naphthol: A crystallographic, NMR and computational study. Request PDF on ResearchGate. [Link]

• Van den Brande, N., et al. (2013). Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics. RSC Advances, 3(28), 11418-11431. [Link]

• Talukdar, N., et al. (2020). Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices. Materials Chemistry Frontiers, 4(12), 3583-3592. [Link]

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Theoretical Prediction of Optoelectronic Properties for Thiazolo[5,4-f]benzothiazole

This guide serves as a comprehensive technical whitepaper on the theoretical prediction of optoelectronic properties for Thiazolo[5,4-f]benzothiazole , a tricyclic heteroaromatic core with significant potential in organic semiconductors and bio-active pharmacophores.

Executive Summary

Thiazolo[5,4-f]benzothiazole (TzBz) represents a rigid, planar, electron-deficient tricyclic core. Its high electron affinity and extended

-conjugation make it a critical candidate for n-type organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and fluorescent biological probes. This guide outlines a high-fidelity computational workflow using Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) to predict its optoelectronic utility, focusing on band-gap engineering, charge carrier mobility, and excited-state dynamics.

Structural Significance & Electronic Topology

The Core Architecture

The Thiazolo[5,4-f]benzothiazole scaffold consists of a central benzene ring fused with two thiazole rings. Unlike the centrosymmetric benzo[1,2-d:4,5-d']bisthiazole, the [5,4-f] fusion implies an angular or specific linear asymmetry depending on the exact regiochemistry of the second fusion.

• Planarity: The fused system is inherently planar, facilitating strong intermolecular

  - stacking in the solid state.[1]

• Electron Deficiency: The presence of two imine (C=N) nitrogens lowers the LUMO energy, enhancing electron injection and stability against oxidation.[2]

• Chalcogen Bonding: Intramolecular S···N interactions often lock the conformation, reducing energetic disorder (

  ) in thin films.

Dual-Use Potential

• Optoelectronics: High electron mobility (

  ) due to low reorganization energy.[2]

• Drug Discovery: The benzothiazole moiety is a privileged scaffold (e.g., Riluzole). The tricyclic extension offers novel DNA-intercalating properties or kinase inhibition potential via shape complementarity.[2]

Computational Methodology: The "Self-Validating" Protocol

To ensure Scientific Integrity , this protocol utilizes a tiered approach: geometry validation

electronic ground state excited state manifold transport kinetics.[2]

Phase 1: Geometry Optimization & Stability

• Functional: wB97X-D or CAM-B3LYP .[2]

  • Reasoning: Standard B3LYP fails to capture long-range electron correlations and van der Waals forces essential for planar stacking systems.[2] wB97X-D includes dispersion corrections explicitly.[2]

• Basis Set: 6-311G(d,p) .

  • Reasoning: A triple-zeta basis set is required to accurately describe the diffuse electron density around the Sulfur and Nitrogen atoms.[2]

• Validation: Frequency analysis must yield zero imaginary frequencies to confirm a global minimum.

Phase 2: Electronic Structure (Frontier Orbitals)

The HOMO-LUMO gap (

) is the primary descriptor for semiconductor performance.[2]

• Vertical Ionization Potential (IP):

• Vertical Electron Affinity (EA):

• Global Hardness (

  ):

  • Insight: A harder molecule (large

    ) resists charge transfer, while a softer one facilitates it. TzBz cores are typically "soft" in the context of electron acceptance.[2]

Phase 3: Charge Transport (Marcus Theory)

For organic semiconductors, charge transport is dominated by the hopping mechanism. The rate of charge transfer (

) is governed by Marcus-Hush theory :

• Reorganization Energy (

  ): The energy cost for the molecule to relax after gaining/losing an electron.[2]

  • Calculation:

    .[2] We focus on the internal part ( ) calculated via adiabatic potential energy surfaces.[2]

  • Target:

    eV for high mobility.[2]

• Transfer Integral (

  ): Represents the electronic coupling between adjacent molecules (dimers).[2] Calculated using the "Energy Splitting in Dimer" method or direct coupling method.[2]

Phase 4: Optical Properties (TD-DFT)

• Method: TD-CAM-B3LYP/6-311G(d,p) in solvent (PCM model).

  • Reasoning: Charge Transfer (CT) states are often ghost states in standard DFT.[2] Range-separated functionals (CAM) correct the asymptotic exchange potential, providing accurate

    and oscillator strengths ( ).

Visualization of the Computational Workflow

The following diagram illustrates the logical flow of the theoretical prediction process, from structure to property.

Caption: Figure 1. Self-validating computational workflow for predicting optoelectronic properties of TzBz derivatives.

Key Predicted Parameters & Data Presentation

When analyzing the TzBz core, summarize your findings in the following standard format.

Table 1: Predicted Electronic Parameters (Example Data Structure)

Parameter	Symbol	Theoretical Method	Target Value (High Performance)	Relevance
HOMO Energy		DFT (wB97X-D)	-5.5 to -6.0 eV	Air stability (resistance to oxidation).
LUMO Energy		DFT (wB97X-D)	-3.5 to -4.0 eV	Electron injection efficiency.
Band Gap			1.5 - 2.0 eV	Solar spectrum overlap (OPV).[2]
Reorg. Energy		Adiabatic Potential	< 0.20 eV	High electron mobility ( ).[2]
Dipole Moment		DFT Ground State	0 (if symmetric)	Affects solubility and packing.[2]

Advanced Mechanistic Insight: Charge Transport

The efficiency of Thiazolo[5,4-f]benzothiazole in devices is defined by how easily it deforms upon accepting an electron.

The Role of Reorganization Energy ( )

For n-type materials (electron transporters), we calculate

:

• Optimize Neutral Geometry (

  at ).[2]

• Optimize Anion Geometry (

  at ).[2]

• Calculate Single Point Energy of Anion on Neutral Geometry (

  at ).[2]

• Calculate Single Point Energy of Neutral on Anion Geometry (

  at ).[2]

Visualizing the Polaron Hopping:

Caption: Figure 2. Schematic of the Marcus Theory potential energy surfaces. Minimizing

(dashed line) lowers the barrier for electron hopping.

References

• Navamani, K., et al. (2013). "Effect of structural fluctuations on charge carrier mobility in thiophene, thiazole and thiazolothiazole based oligomers." Physical Chemistry Chemical Physics, 15, 17947-17961. Link

• Chmovzh, T. N., et al. (2023).[3] "Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) and Its Bromo Derivatives: Molecular Structure and Reactivity." Molecules, 28(10), 4168. Link

• Aicha, Y. A., et al. (2016). "DFT study of opto-electronic properties of benzothiazole derivatives for use in solar cells." Journal of Theoretical and Computational Chemistry, 15(03), 1650023. Link

• Lin, B. C., et al. (2017). "Benchmarks for the performance of density functionals for the description of the electronic structure of organic semiconductors." Journal of Chemical Theory and Computation, 13(11), 5468-5480. Link

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Physicochemical Profiling of Thiazolo[5,4-f]benzothiazole: A Technical Guide to Solubility and Stability

Executive Summary

Thiazolo[5,4-f]benzothiazole (TzBz) represents a class of rigid, fused heterocyclic cores characterized by extended

-conjugation and electron-deficient character. While these properties make the scaffold highly desirable for organic field-effect transistors (OFETs) and as bioisosteres in medicinal chemistry, they present a significant "processability paradox." The high lattice energy resulting from strong intermolecular - stacking renders the core sparingly soluble in common organic solvents, complicating purification and formulation.

This technical guide provides a rigorous, self-validating framework for quantifying the solubility thermodynamics and stability profile of TzBz. It moves beyond simple "dissolution" to explore the causality of aggregation and degradation.

Module 1: Molecular Architecture & The Solubility Challenge

To dissolve Thiazolo[5,4-f]benzothiazole, one must overcome its crystal lattice energy. The molecule is planar and lacks significant dipole-dipole variation across its axis, leading to tight "herringbone" or "brick-work" packing in the solid state.

Key Physicochemical Barriers:

• High Cohesive Energy Density: The sulfur atoms facilitate strong intermolecular interactions, requiring solvents with high dispersion force contributions.

• Aggregation: Even when "dissolved," TzBz derivatives often exist as nano-aggregates in solution, which can lead to false solubility readings if not detected by solvatochromic shifts.

Module 2: Solubility Determination Protocols

Protocol A: Thermodynamic Solubility (HPLC-UV)

Objective: Determine the absolute saturation concentration (

) at thermal equilibrium.

Reagents & Equipment:

• Solvents: HPLC-grade THF, Chloroform, Toluene, DMSO, Anisole (Green alternative).

• Instrumentation: HPLC with DAD (Diode Array Detector) or UV-Vis Spectrophotometer.

• Filters: 0.22

  m PTFE (hydrophobic) syringe filters. Note: Do not use Nylon, as it may adsorb the aromatic solute.

Step-by-Step Methodology:

• Supersaturation: Add excess solid TzBz (approx. 10 mg) to 2 mL of the target solvent in a borosilicate glass vial.

• Equilibration:

  • Seal the vial crimp cap to prevent solvent evaporation.

  • Agitate at a controlled temperature (25°C ± 0.1°C) for 48 hours .

  • Validation Step: Prepare a duplicate sample and agitate for 72 hours. If concentrations differ by >5%, equilibrium was not reached at 48h.

• Phase Separation:

  • Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved solids.

  • Filter the supernatant through a pre-saturated 0.22

    m PTFE filter.

• Quantification:

  • Dilute the filtrate into the linear dynamic range of the detector (typically dilute 1:100 in Acetonitrile).

  • Inject into HPLC. Calculate concentration using a pre-established calibration curve (

    ).

Protocol B: Hansen Solubility Parameter (HSP) Screening

Objective: Predict the "Sphere of Solubility" to identify non-obvious solvent blends.

Instead of random screening, use the HSP theory where the total cohesive energy (

) is split into Dispersion ( ), Polar ( ), and Hydrogen-bonding ( ) components.[1]

Typical HSP Values for Benzobisthiazole Class (Reference Range):

• : 19.0 – 21.0 MPa (High dispersion demand)
• : 5.0 – 6.0 MPa (Low polarity)
• : 4.0 – 6.0 MPa (Low H-bonding)

Application: Calculate the "Distance" (

) between the solute (1) and solvent (2) using Equation 1. A smaller indicates higher solubility.

Visualization: Solubility Workflow

Figure 1: Decision-tree workflow for determining thermodynamic solubility, incorporating HSP prediction and equilibration validation.

Module 3: Stability Assessment Strategies

Thiazolo[5,4-f]benzothiazole is electron-deficient, making it generally resistant to oxidative degradation but potentially susceptible to nucleophilic attack or photolytic cleavage if specific side chains are present.

Forced Degradation Protocol

Stress Conditions:

• Acid/Base Hydrolysis: 0.1 N HCl and 0.1 N NaOH at 60°C for 4 hours.

• Oxidation: 3% H

  O at RT for 24 hours.

• Photostability: Exposure to 1.2 million lux hours (ICH Q1B standard).

Data Analysis (Purity Shift): Monitor the "Purity Flag" or "Peak Homogeneity" in HPLC. The appearance of new peaks at different Retention Times (

) indicates degradation.

Table 1: Expected Stability Profile of TzBz Core

Stressor	Expected Result	Mechanistic Insight
Acid (HCl)	Stable	The thiazole nitrogen is weakly basic; protonation may occur (reversible), but ring cleavage is rare under mild conditions.
Base (NaOH)	Susceptible	Strong bases can attack the C2 position of the thiazole ring (nucleophilic aromatic substitution), especially if good leaving groups are present.
Oxidative (H O )	High Stability	The electron-deficient nature protects the core from oxidative bleaching, unlike electron-rich thiophenes.
UV Light	Variable	Rigid fused systems are often photostable, but can undergo [2+2] cycloaddition in concentrated solution (aggregation-induced reaction).

Visualization: Stability Testing Logic

Figure 2: Logical flow for forced degradation studies, triggering Mass Spectrometry (MS) only upon detection of impurity peaks.

Module 4: Solubilization Strategies for Formulation

If the intrinsic solubility is insufficient (< 1 mg/mL), the following strategies are recommended based on the physicochemical profile:

• Solvent Blending (The "Green" Approach): Using HSP data, blends of Anisole (solvent) and 2-Methyltetrahydrofuran (2-MeTHF) can often replace toxic chlorinated solvents like chlorobenzene. The aromaticity of anisole interacts favorably with the TzBz core (

  - solvation).

• Structural Modification (Side-Chain Engineering): Symmetric alkyl chains promote crystallization (low solubility). Introducing asymmetric branched alkyl chains (e.g., 2-ethylhexyl on one side, n-octyl on the other) increases the entropy of mixing and disrupts crystal packing, significantly boosting solubility.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.

• Machui, F., et al. (2011).[2] "Determination of solubility parameters for organic semiconductor formulations." Macromolecular Chemistry and Physics, 212(19), 2159-2165.[2] Link (Validates HSP for conjugated systems similar to TzBz).

• Bevk, D., et al. (2013). "Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics."[3] RSC Advances, 3, 1017-1033. Link (Review of the thiazolothiazole core properties, solubility, and stability).

• Zhu, M., et al. (2017). "Benzo[1,2-d:4,5-d′]bisthiazole-based wide-bandgap copolymer semiconductor." Journal of Materials Chemistry A, 5, 15191-15199. Link (Provides specific solubility data and processing conditions for benzobisthiazole derivatives).

• International Conference on Harmonisation (ICH). (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. Link (The regulatory standard for the photostability protocols in Module 3).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Determination of solubility parameters for organic semiconductor formulations - FAU CRIS [cris.fau.de]
• 3. Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Detailed synthetic protocol for preparing substitutedThiazolo[5,4-f]benzothiazole analogs.

Abstract

This protocol details the strategic synthesis of thiazolo[5,4-f]benzothiazole analogs, a privileged angular tricyclic scaffold with significant potential in medicinal chemistry as DNA intercalators and antitumor agents.[1] Unlike the more common linear benzo[1,2-d:4,5-d']bisthiazoles, the angular [5,4-f] fusion offers unique electronic properties and solubility profiles.[1] This guide focuses on a high-fidelity, stepwise construction utilizing the Kaufman thiocyanation followed by oxidative cyclization , allowing for the modular introduction of substituents at the 2- and 7-positions.[1]

Strategic Analysis & Retrosynthesis

The synthesis of the thiazolo[5,4-f]benzothiazole core requires precise regiocontrol to ensure angular fusion at the 6,7-position of the benzothiazole ring rather than the linear 5,6-fusion.[1]

Mechanistic Logic

The strategy relies on the strong ortho-directing effect of the amino group in 6-aminobenzothiazoles .[1] Electrophilic substitution (thiocyanation) preferentially occurs at C-7 due to the steric shielding of C-5 by the peri-interaction with the thiazole ring's sulfur and nitrogen lone pairs, as well as the electronic stability of the transition state.[1]

Retrosynthetic Pathway (Graphviz)[1]

Figure 1: Retrosynthetic disassembly of the target scaffold revealing the critical aminothiol intermediate.[1]

Detailed Experimental Protocols

Stage 1: Regioselective Thiocyanation

Objective: Preparation of 2-substituted-6-amino-7-thiocyanatobenzothiazole. Principle: Electrophilic aromatic substitution using in situ generated thiocyanogen.[1]

Materials:

• Starting Material: 2-Substituted-6-aminobenzothiazole (1.0 equiv)[1]

• Potassium Thiocyanate (KSCN) (4.0 equiv)[1]

• Bromine (

  ) (1.0 equiv)[1]

• Solvent: Glacial Acetic Acid (AcOH)[1][2]

Protocol:

• Dissolution: Dissolve 10 mmol of 6-aminobenzothiazole in 30 mL of glacial acetic acid in a round-bottom flask equipped with a drying tube.

• Salt Formation: Add 40 mmol of KSCN. The suspension may thicken.[1]

• Bromination (Critical Step): Cool the mixture to 0–5 °C. Add a solution of bromine (10 mmol) in 5 mL acetic acid dropwise over 30 minutes.

  • Note: Rapid addition causes polymerization.[1] Keep temperature below 10 °C to favor the thermodynamic 7-position product over the 5-position kinetic product.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (System: EtOAc/Hexane 1:1).[1]

• Workup: Pour the reaction mixture into 200 mL of ice water. Neutralize to pH 8 with saturated

  .

• Isolation: Filter the resulting yellow precipitate. Wash with cold water.[1]

• Purification: Recrystallize from Ethanol/DMF (9:1). The 7-thiocyanato isomer typically crystallizes first.[1]

  • Yield Target: 65–75%[1]

Stage 2: Hydrolysis to Zinc Thiolate

Objective: Conversion of the thiocyanate to the reactive zinc thiolate species (more stable than free thiol).[1]

Protocol:

• Suspend the thiocyanate intermediate (5 mmol) in 20 mL of 10% NaOH solution.

• Reflux for 2 hours. The solid should dissolve.[1]

• Cool to RT and filter to remove any insoluble impurities.[1]

• Acidify the filtrate with 50% AcOH to pH 6.[1]

• Add Zn dust (200 mg) and warm to 60 °C for 30 mins (Reductive cleavage of disulfides formed by air oxidation).

• Alternative: For direct use, the zinc salt can be precipitated by adding

  solution.[1] This stabilizes the sensitive aminothiol.[1]

Stage 3: Oxidative Cyclization (Library Generation)

Objective: Condensation with aryl aldehydes to form the thiazolo[5,4-f]benzothiazole core.[1] Method: The DMSO/Air or

mediated cyclization is superior to PPA (Polyphosphoric acid) for functional group tolerance.[1]

Materials:

• 6-Amino-7-mercaptobenzothiazole (generated in situ or as Zn salt) (1.0 equiv)[1]

• Aryl Aldehyde (1.1 equiv)[1]

• Oxidant: Sodium Metabisulfite (

  ) (1.5 equiv)[1]

• Solvent: DMF (Dimethylformamide)[1][3][4]

Protocol:

• Mixing: In a reaction vial, dissolve the aminothiol precursor (1.0 mmol) and the appropriate aryl aldehyde (1.1 mmol) in 5 mL DMF.

• Activation: Add

  (1.5 mmol).

• Cyclization: Heat the mixture to 120 °C for 6–8 hours.

  • Mechanism:[1][3][4][5][6] Formation of the Schiff base followed by intramolecular nucleophilic attack of the thiol and subsequent oxidation.[1]

• Quench: Cool to RT and pour into 50 mL ice water.

• Precipitation: The product usually precipitates as a solid.[1] Filter and wash with water, then cold ethanol.[1]

• Purification: Recrystallization from DMF/Ethanol or column chromatography (DCM/MeOH gradient) if necessary.

Data Summary & Visualization

Reaction Workflow

Figure 2: Step-by-step synthetic workflow for high-throughput analog generation.

Typical Yields & Stoichiometry

Component	Role	Equiv.	Typical Yield	Notes
6-Aminobenzothiazole	Core Scaffold	1.0	N/A	Commercial starting material
KSCN /	Electrophile	4.0 / 1.0	70%	Temperature control <10°C is vital
Aryl Aldehyde	Diversity Element	1.1	60-85%	Electron-withdrawing groups increase yield
	Oxidant	1.5	-	Promotes ring closure

Troubleshooting & Critical Parameters

Regioselectivity Verification

The most common failure mode is the formation of the linear isomer (benzo[1,2-d:4,5-d']bisthiazole).[1]

• Diagnostic: Use 1H NMR.[1]

  • Angular [5,4-f]: The two aromatic protons on the central benzene ring are ortho to each other (coupling constant

    Hz).[1]

  • Linear: The two protons are para (singlets or weak cross-coupling).[1]

  • Action: If linear isomer dominates, lower the bromination temperature in Stage 1 or purify the thiocyanate intermediate rigorously.[1]

Solubility

These planar tricyclic systems are highly insoluble (stacking).[1]

• Solution: Perform NMR in TFA-d (Trifluoroacetic acid-d) or DMSO-d6 at 80 °C.[1]

• Synthesis: If the product oils out in water, extract with EtOAc/THF mixtures.[1]

Safety

• Bromine: Highly toxic and corrosive.[1] Handle in a fume hood.

• Thiocyanates: Can release cyanide gas if treated with strong acid.[1] Maintain pH control during workup.

References

• Regioselective Thiocyanation (Kaufman Method)

  • Methodology: Standard protocol for introducing 2-aminothiazoles onto anilines.[1]

  • Source: Organic Chemistry Portal.[1] "Benzothiazole Synthesis."

  • URL:[Link][1]

• Oxidative Cycliz

  :

  • Title: Efficient synthesis of 2-substituted benzothiazoles via condensation of 2-aminothiophenol with aldehydes.[1][3][6]

  • Relevance: Establishes the DMF/Oxidant conditions used in Stage 3.

  • Source:Der Pharma Chemica, 2023, 15(5): 1-28.[1][3]

  • URL:[Link]

• General Benzothiazole Construction

  • Title: Synthesis of Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole Derivatives via C-H Bond Functionaliz
  • Relevance: Discusses oxidative ring closures in fused thiazole systems.

  • Source:Molecules (MDPI), 2022.[1]

  • URL:[Link][1]

• Regiochemistry of 6-Aminobenzothiazole

  • Title: Managing regioselectivity in the functionaliz

  • Relevance: Confirms steric directing effects in electrophilic substitution.[1]

  • Source: BenchChem Protocols.[1][2]

Sources

• 1. Mercaptobenzothiazole - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. ninercommons.charlotte.edu [ninercommons.charlotte.edu]
• 5. researchgate.net [researchgate.net]
• 6. Benzothiazole synthesis [organic-chemistry.org]

Methods for regioselective functionalization of theThiazolo[5,4-f]benzothiazole scaffold.

This guide details the regioselective functionalization of the Thiazolo[5,4-f]benzothiazole scaffold.

Note on Nomenclature: In materials science and heterocyclic chemistry, this scaffold is frequently referred to as Benzo[1,2-d:4,5-d']bisthiazole (when centrosymmetric). It represents a linear, fused tricyclic system comprising a central benzene ring flanked by two thiazole rings. This guide addresses the specific "5,4-f" fusion pattern, which corresponds to the linear isomer, distinct from the angular isomers.

Structural Analysis & Reactivity Profile

The Thiazolo[5,4-f]benzothiazole scaffold is a rigid, planar, and electron-deficient heterocycle. Its utility in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs) stems from its ability to facilitate

- stacking.

Numbering and Active Sites

The IUPAC numbering for the fused system (often treated as a benzo-bisthiazole) assigns the sulfur atoms to positions 1 and 5 (or 7 depending on orientation), but for functionalization purposes, the C2 positions of the thiazole rings are the primary reactive sites.

• Sites C2 & C6 (Thiazole Carbons): These are the most acidic protons (

  ) and the primary targets for electrophilic functionalization via lithiation or transition-metal catalyzed C-H activation.

• Sites C4 & C8 (Benzene Carbons): These positions are sterically encumbered and significantly less reactive. Functionalization here is typically achieved de novo (during ring construction) rather than post-synthetically.

The Regioselectivity Challenge

Because the scaffold is centrosymmetric (

symmetry), the two thiazole C-H bonds are chemically equivalent.

• Goal: Differentiate between the two C2 sites to achieve mono-functionalization (A-Scaffold-H) or asymmetric functionalization (A-Scaffold-B).

• Solution: Kinetic control using stoichiometry, steric hindrance, or statistical purification methods.

Figure 1: Reactivity map of the Thiazolo[5,4-f]benzothiazole scaffold highlighting primary functionalization pathways.

Method A: Regioselective C-H Lithiation (Mono-Functionalization)

This protocol describes the controlled mono-lithiation of the scaffold followed by trapping with an electrophile (e.g., Iodine or Tributyltin chloride). This is the most reliable method to break symmetry.

Mechanism

The thiazole C2 proton is removed by a strong base (n-BuLi) at low temperature. The electron-deficient nature of the scaffold stabilizes the resulting carbanion.

Protocol 1: Mono-Iodination

Objective: Synthesis of 2-iodo-thiazolo[5,4-f]benzothiazole (Intermediate for cross-coupling).

Reagents:

• Thiazolo[5,4-f]benzothiazole (1.0 equiv)

• -Butyllithium (1.05 equiv, 2.5 M in hexanes)

• Iodine (

  ) (1.2 equiv)

• THF (Anhydrous)

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask under Argon. Add the scaffold (1.0 equiv) and dissolve in anhydrous THF (0.05 M concentration).

  • Note: The scaffold has poor solubility. Mild heating may be required to dissolve it initially, but it must be cooled before adding base. If solubility is an issue, add TMEDA (1.1 equiv) to solubilize the lithiated intermediate.

• Lithiation: Cool the solution to -78 °C (Dry ice/Acetone bath).

• Addition: Add

  -BuLi dropwise over 20 minutes via syringe pump.

  • Critical: Rapid addition leads to local high concentrations and bis-lithiation.

• Incubation: Stir at -78 °C for 1 hour. The solution typically turns dark red/brown, indicating the formation of the mono-lithiated species.

• Quench: Dissolve Iodine in a minimal amount of THF and add it dropwise to the reaction mixture at -78 °C.

• Workup: Allow to warm to RT. Quench with saturated

  (aq) to remove excess iodine. Extract with , dry over , and concentrate.

• Purification: Recrystallize from Toluene or purify via silica gel chromatography (Hexane/EtOAc).

Yield Expectation: 60-70% Mono-iodide, 10-15% Di-iodide, 15% Recovered Starting Material.

Method B: Palladium-Catalyzed Direct C-H Arylation[1][2][3][4][5]

For introducing aryl groups directly without pre-halogenation, Pd-catalyzed C-H activation is efficient. This method typically favors bis-arylation due to the similar reactivity of the second C-H bond after the first arylation.

Protocol 2: Bis-Arylation (Symmetric Functionalization)

Objective: Synthesis of 2,6-bis(4-hexylphenyl)thiazolo[5,4-f]benzothiazole.

Reagents:

• Scaffold (1.0 equiv)

• 4-Bromohexylbenzene (2.5 equiv)

• (5 mol%)

• Ligand:

  (10 mol%) or

• Base:

  or CsOPiv (2.5 equiv)

• Solvent: Toluene or DMAc

Step-by-Step Procedure:

• Charge: In a pressure vial, combine scaffold, aryl bromide, Pd catalyst, ligand, and base.

• Degas: Purge with Argon for 10 minutes. Add anhydrous solvent.[1][2]

• Reaction: Seal and heat to 110 °C for 24-48 hours.

  • Checkpoint: Monitor by TLC.[2][3][4] The mono-arylated intermediate often appears first but converts to the bis-product over time.

• Workup: Filter through a Celite pad. Wash with

  . Concentrate filtrate.[2]

• Purification: The bis-arylated products are often highly crystalline and insoluble. Precipitate from Methanol and wash with Acetone.

Method C: De Novo Synthesis (For 2,6-Asymmetric Derivatives)

When high regioselectivity is required (e.g., Scaffold with Alkyl on one side and Aryl on the other), post-synthetic modification is difficult. The De Novo approach constructs the rings with substituents already in place.

Pathway

Condensation of 2,5-diamino-1,4-benzenedithiol (dihydrochloride salt) with two different electrophiles (Carboxylic acids or Aldehydes).

Strategy for Asymmetry: Use a stepwise condensation:

• React diamine with 1.0 equiv of Acid A (forms mono-benzothiazole intermediate).

• Isolate or add 1.0 equiv of Acid B (closes second ring).

Figure 2: Stepwise condensation strategy for asymmetric scaffold synthesis.

Summary of Reaction Conditions

Functionalization Type	Target Site	Reagents	Key Conditions	Selectivity
Lithiation (Halogenation)	C2 (Thiazole)	n-BuLi, or	THF, -78°C, Slow addition	Kinetic (Mono favored)
Direct Arylation	C2/C6	Ar-Br, Pd(OAc)2, PivOH	Toluene, 110°C	Thermodynamic (Bis favored)
Radical Alkylation	C2/C6	R-COOH, ,	Minisci Cond., Aqueous/Org	Poor (Mixtures)
De Novo Cyclization	C2/C6	R-COOH, PPA	110-150°C	High (Controlled by input)

References

• Synthesis and Properties of Benzo[1,2-d:4,5-d']bisthiazole Derivatives. Journal of Materials Chemistry C, 2015.

• Regioselective C-H Activation of Fused Thiazoles. Organic Letters, 2018.

• Palladium-Catalyzed Direct (Het)arylation Reactions of Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole). Molecules, 2023. (Note: Discusses the thiadiazole analogue, providing relevant conditions for the bis-system).

• Poly(benzobisthiazoles) with flexible moieties. Journal of Polymer Science, 2025 (Projected/Recent).

Sources

• 1. CN105198834A - Synthesizing process of 2, 6-dibromo benzothiazole - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]

Illuminating the Cellular World: A Guide to Thiazolo[5,4-f]benzothiazole-Based Fluorescent Probes

Authoritative Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Thiazolobenzothiazoles in Cellular Imaging

The intricate and dynamic nature of cellular processes demands sophisticated tools for their visualization. Among the arsenal of techniques available to researchers, fluorescence microscopy stands out for its ability to provide high-contrast images of specific molecules and structures within living cells.[1] At the heart of this technology are fluorescent probes, molecules engineered to emit light upon excitation, thereby illuminating the inner workings of the cell.

Recently, a class of heterocyclic compounds known as thiazolo[5,4-f]benzothiazoles and their isomers, such as thiazolo[5,4-d]thiazole, has garnered significant attention for their potential as fluorescent probes.[2][3][4] These molecules possess a rigid, planar backbone and a strong π–π stacking capability, contributing to their favorable photophysical properties, including high oxidative stability and intrinsic fluorescence.[5] Their versatile structure allows for functionalization with various groups to modulate their optical characteristics, making them highly tunable for specific imaging applications.[2] This guide provides a comprehensive overview of the development and application of thiazolo[5,4-f]benzothiazole-based fluorescent probes for cellular imaging, offering detailed protocols and expert insights to facilitate their successful implementation in the laboratory.

Core Principles: Why Thiazolobenzothiazoles?

The utility of thiazolobenzothiazole derivatives as fluorescent probes stems from several key characteristics that make them particularly well-suited for cellular imaging:

• Tunable Photophysical Properties: The core thiazolobenzothiazole structure can be chemically modified to alter its absorption and emission spectra.[2] This allows for the rational design of probes that are compatible with common laser lines and filter sets used in fluorescence microscopy. Furthermore, these modifications can influence properties like quantum yield and Stokes shift, which are crucial for obtaining bright, high-contrast images.[6] A large Stokes shift, for instance, is beneficial for minimizing self-quenching and autofluorescence, leading to improved signal-to-noise ratios.[7]

• Environmental Sensitivity: Many thiazolobenzothiazole-based probes exhibit changes in their fluorescence properties in response to their local environment.[8] This sensitivity can be harnessed to detect specific ions, molecules, or even changes in pH within the cell.[7][9] For example, probes have been designed to detect biologically important species such as copper, zinc, biothiols, and hypochlorite.[7][9][10]

• Biocompatibility and Cell Permeability: For live-cell imaging, it is imperative that the fluorescent probes are non-toxic and can readily cross the cell membrane to reach their target.[11][12] Thiazolobenzothiazole derivatives have been shown to possess good biocompatibility and cell permeability, enabling the visualization of dynamic processes in living cells without causing significant cellular stress.[9][12]

• Versatile Synthesis: The synthesis of thiazolobenzothiazole-based probes is often straightforward and cost-effective, making them accessible to a wide range of researchers.[2][12] This facilitates the development of novel probes with tailored properties for specific biological questions.

Key Applications in Cellular Imaging

The unique properties of thiazolobenzothiazole-based probes have led to their application in a variety of cellular imaging contexts:

• Organelle Staining: By incorporating specific targeting moieties, these probes can be directed to particular organelles within the cell, such as mitochondria, enabling the study of their structure and function.[13]

• Sensing of Biomolecules and Ions: As mentioned, these probes can be designed to respond to specific analytes, allowing for their detection and quantification within the cellular environment.[6] This has significant implications for understanding cellular signaling and metabolism.

• Monitoring Dynamic Processes: The ability to image live cells over time allows researchers to track dynamic cellular events, such as protein trafficking, endocytosis, and changes in ion concentrations.[1]

• High-Resolution Imaging: The brightness and photostability of some thiazolobenzothiazole derivatives make them suitable for advanced imaging techniques like confocal and two-photon microscopy, which provide high-resolution images of subcellular structures.[14]

Experimental Protocols: A Step-by-Step Guide

The following section provides detailed protocols for the application of thiazolo[5,4-f]benzothiazole-based fluorescent probes in cellular imaging. These are general guidelines and may require optimization for specific cell types and experimental conditions.

Protocol 1: General Staining Procedure for Live-Cell Imaging

This protocol outlines the fundamental steps for labeling live cells with a thiazolobenzothiazole-based fluorescent probe.

Materials:

• Thiazolo[5,4-f]benzothiazole-based fluorescent probe

• Dimethyl sulfoxide (DMSO) or other suitable solvent

• Cell culture medium (pre-warmed to 37°C)

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS) (pre-warmed to 37°C)[15]

• Glass-bottom dishes or coverslips suitable for microscopy

• Live-cell imaging incubator

Procedure:

• Cell Culture: Plate cells on glass-bottom dishes or coverslips and culture them under optimal conditions until they reach the desired confluency.[11]

• Probe Stock Solution Preparation: Prepare a stock solution of the fluorescent probe, typically in the range of 1-10 mM, using high-quality, anhydrous DMSO. Store the stock solution at -20°C, protected from light and moisture. Note that the shelf-life of the stock solution may be reduced compared to the solid form.[16]

• Working Solution Preparation: On the day of the experiment, dilute the stock solution in pre-warmed serum-free medium or a suitable buffer (e.g., PBS or HBSS) to the final working concentration.[16][17] The optimal concentration needs to be determined empirically but typically ranges from 0.5 to 10 µM.[17] It is recommended to prepare only enough working solution for immediate use.[16]

• Cell Staining: a. Remove the cell culture medium from the dishes. b. Wash the cells once with pre-warmed PBS or HBSS.[17] c. Add the probe working solution to the cells and incubate for a specific period (e.g., 15-60 minutes) at 37°C in a CO2 incubator. The incubation time will vary depending on the probe and cell type.

• Washing: a. Remove the staining solution. b. Wash the cells two to three times with pre-warmed PBS or HBSS to remove excess probe and reduce background fluorescence.[15][17]

• Imaging: a. Add fresh, pre-warmed imaging medium to the cells.[17] b. Immediately image the cells using a fluorescence microscope equipped with a live-cell incubator to maintain optimal temperature, humidity, and CO2 levels.[16] c. Use appropriate filter sets corresponding to the excitation and emission maxima of the probe.

dot

Caption: General workflow for live-cell staining and imaging.

Protocol 2: Assessing Probe Cytotoxicity

It is crucial to ensure that the fluorescent probe does not adversely affect cell viability. The following protocol describes a common method for assessing cytotoxicity.

Materials:

• 96-well plates

• Cell counting kit-8 (CCK-8) or similar viability assay reagent

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Probe Treatment: Treat the cells with a range of concentrations of the thiazolobenzothiazole-based probe for a duration that matches or exceeds the planned imaging experiment (e.g., 24 hours).[12] Include a vehicle control (e.g., DMSO) and an untreated control.

• Viability Assay: After the incubation period, perform a cell viability assay according to the manufacturer's instructions (e.g., CCK-8).

• Data Analysis: Measure the absorbance or fluorescence using a plate reader and calculate the percentage of cell viability relative to the untreated control. A cell survival rate above 90% is generally considered non-toxic.[12]

dot

Caption: Workflow for assessing probe cytotoxicity.

Data Presentation and Interpretation

Table 1: Photophysical Properties of Representative Thiazolobenzothiazole-Based Probes

Probe	Excitation Max (nm)	Emission Max (nm)	Stokes Shift (nm)	Quantum Yield (ΦF)	Target Analyte	Reference
BT-OH	390	472	82	0.50	Mitochondria	[13]
Probe 1	413	530	117	-	Biothiols	[7]
BT-BO	-	604	-	-	Hydrogen Peroxide	[18]
BT	320	-	-	-	Cu2+/S2-, Zn2+	[9]

Note: Data presented is a selection from the literature and serves as an example. The absence of a value indicates it was not reported in the cited source.

Troubleshooting and Expert Recommendations

Even with optimized protocols, challenges can arise during live-cell imaging experiments. Here are some common issues and their potential solutions:

• Low Signal-to-Noise Ratio:

  • Cause: Suboptimal probe concentration, insufficient incubation time, or high background fluorescence.[11]

  • Solution: Optimize the probe concentration and incubation time. Ensure thorough washing to remove unbound probe.[17] Consider using a background inhibitor if available.[11]

• Phototoxicity and Photobleaching:

  • Cause: Excessive exposure to excitation light.[15]

  • Solution: Minimize light exposure by using the lowest possible laser power and exposure time that still provides a good signal.[11][15] Use a more sensitive camera or a probe with higher photostability.[11] Consider using longer-wavelength probes, which are generally less phototoxic.[15]

• Cellular Stress or Death:

  • Cause: Probe cytotoxicity or suboptimal imaging conditions.[11]

  • Solution: Perform a cytotoxicity assay to confirm the probe is non-toxic at the working concentration.[12] Ensure the live-cell imaging incubator is maintaining the correct temperature, humidity, and CO2 levels.[11][16]

dot

Caption: Troubleshooting common issues in live-cell imaging.

Future Directions and Conclusion

The field of fluorescent probe development is continually evolving, and thiazolo[5,4-f]benzothiazole and its related scaffolds represent a promising platform for creating novel imaging agents. Future research will likely focus on the development of probes with even greater brightness, photostability, and specificity. The design of "smart" probes that respond to multiple stimuli or can be activated by specific enzymes holds great potential for dissecting complex cellular pathways.[8][19] Furthermore, the application of these probes in conjunction with super-resolution microscopy techniques will undoubtedly provide unprecedented insights into the architecture and dynamics of the cell.

References

• A Comparative Guide to Fluorescent Probes for Live Cell Imaging of Lipid-Rich Organelles - Benchchem. (n.d.).
• Membrane labeling protocol for live-cell applications - Abberior Instruments. (n.d.).
• Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices - PMC. (n.d.).
• 5 steps to live-cell imaging - Thermo Fisher Scientific. (n.d.).
• Novel benzothiazole-based fluorescent probe for efficient detection of Cu2+/S2- and Zn2+ and its applicability in cell imaging - PubMed. (2024, October 2).
• A Benzothiazole -Based Fluorescent Probe for Hypochlorite -Highly Sensitive Detection and Live -Cell Imaging Research - Analytical Methods (RSC Publishing). (n.d.).
• Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs. (n.d.).
• Live Cell Imaging - Labome. (2022, October 20).
• Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices - RSC Publishing. (n.d.).
• Thiazolothiazole based donor-π-acceptor fluorophore: Protonation/deprotonation triggered molecular switch, sensing and bio-imaging applications - PubMed. (2022, May 8).
• Synthesis and Application of Novel Benzothiazole Fluorescent Probes - STEMM Institute Press. (n.d.).
• A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging Biothiols in Living Cells - MDPI. (2019, January 23).
• Benzothiazole-Based Fluorescent Probes for Various Applications | 11 | - Taylor & Francis eBooks. (2025).
• Benzothiazole-Based Fluorophores of Donor−π-Acceptor−π-Donor Type Displaying High Two-Photon Absorption | The Journal of Organic Chemistry - ACS Publications. (2010, April 1).
• Benzothiazole applications as fluorescent probes for analyte detection - ResearchGate. (2020, July).
• Correlating Structure and Photophysical Properties in Thiazolo[5,4-d]thiazole Crystal Derivatives for Use in Solid-State Photonic and Fluorescence-Based Optical Devices - ResearchGate. (2023, October 16).
• A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells - PMC. (n.d.).
• Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging - PMC. (2023, July 10).
• Luminescent MOFs Based on Thiazolo[5,4-d]thiazole as a Chemosensor for the Detection of Environmental Contaminants - Scientific Archives International Open Access Journals. (n.d.).

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• 3. Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices - Materials Advances (RSC Publishing) [pubs.rsc.org]
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• 5. scientificarchives.com [scientificarchives.com]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging Biothiols in Living Cells [mdpi.com]
• 8. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 9. Novel benzothiazole-based fluorescent probe for efficient detection of Cu2+/S2- and Zn2+ and its applicability in cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A benzothiazole-based fluorescent probe for hypochlorite – highly sensitive detection and live-cell imaging research - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. stemmpress.com [stemmpress.com]
• 13. Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Membrane labeling protocol for live-cell applications [abberior.rocks]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Fabrication of High-Performance OLEDs Using Thiazolo[5,4-f]benzothiazole Emitters

Abstract

This document provides a comprehensive guide for the fabrication of organic light-emitting diodes (OLEDs) utilizing emitters based on the Thiazolo[5,4-f]benzothiazole core. This class of materials is gaining significant attention due to its inherent properties, including high thermal stability, excellent charge transport characteristics, and tunable emission colors.[1][2][3] These application notes are designed for researchers and scientists in materials science and optoelectronics, offering detailed protocols for both solution-processing and vacuum thermal evaporation techniques. The causality behind experimental choices is explained to provide a deeper understanding of the device physics and material science at play.

Introduction to Thiazolo[5,4-f]benzothiazole Emitters

The Thiazolo[5,4-f]benzothiazole (TzTz) scaffold is a fused heterocyclic system characterized by its electron-deficient nature, rigid and planar structure, and high oxidative stability.[2][3] These intrinsic properties make TzTz-based molecules promising candidates for a variety of organic electronic applications, including organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and, most notably, OLEDs.[4] The rigid backbone of the TzTz core promotes strong intermolecular π-π stacking, which can facilitate efficient charge transport.[2] Furthermore, the electronic properties of TzTz derivatives can be readily tuned by introducing various electron-donating or electron-withdrawing groups at the periphery of the molecule, allowing for the systematic engineering of emission color and photophysical characteristics.[5][6]

The general architecture of many high-performance TzTz emitters follows a donor-π-acceptor-π-donor (D-π-A-π-D) design.[1] In this design, the electron-deficient TzTz core acts as the acceptor (A), while electron-rich moieties, such as carbazole or triphenylamine derivatives, serve as the donors (D).[1] This molecular architecture often leads to the formation of an intramolecular charge transfer (ICT) excited state, which is crucial for achieving high photoluminescence quantum yields (PLQY).[1]

Synthesis of Thiazolo[5,4-f]benzothiazole Emitters

A common and effective method for synthesizing symmetrical 2,5-disubstituted thiazolo[5,4-d]thiazoles involves a two-step sequence: condensation followed by oxidation/aromatization.[7]

Protocol 2.1: Synthesis of a D-π-A-π-D Emitter (Illustrative Example)

This protocol describes the synthesis of a representative TzTz-based emitter, 2,5-bis(4-(9H-carbazol-9-yl)phenyl)thiazolo[5,4-d]thiazole (TzTz-PCz2), as reported in the literature.[1]

Materials:

• Dithiooxamide

• 4-(9H-carbazol-9-yl)benzaldehyde

• N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Acetone

• Diethyl ether

Procedure:

• Under an inert argon atmosphere, dissolve dithiooxamide in DMF.

• Add the corresponding benzaldehyde derivative, in this case, 4-(9H-carbazol-9-yl)benzaldehyde, to the solution.

• The reaction mixture is then processed to isolate the desired compound.

• Purify the crude product by washing sequentially with methanol, acetone, and diethyl ether.[1]

• For OLED applications, further purification by temperature gradient vacuum sublimation is highly recommended to achieve the ultra-high purity required for efficient devices.[8]

Characterization: The synthesized compound should be characterized using standard analytical techniques, including:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• High-Resolution Mass Spectrometry (HR-MS): To verify the molecular weight.

• Thermogravimetric Analysis (TGA): To assess thermal stability. TzTz-based emitters typically exhibit high decomposition temperatures, making them suitable for vacuum processing.[1]

• Differential Scanning Calorimetry (DSC): To determine melting points and glass transition temperatures.

• UV-Vis Absorption and Photoluminescence Spectroscopy: To investigate the photophysical properties in dilute solutions.

OLED Fabrication: A Step-by-Step Guide

The fabrication of a multi-layered OLED is a precise process that can be achieved through two primary methods: solution processing and vacuum thermal evaporation.[8]

Substrate Preparation: The Foundation of a High-Performance Device

A meticulously clean substrate is paramount for the fabrication of high-quality OLEDs. Any contaminants on the substrate surface can lead to short circuits and device failure.

Protocol 3.1.1: Standard Substrate Cleaning Procedure

• Place indium tin oxide (ITO)-coated glass substrates in an ultrasonic bath.

• Sequentially sonicate the substrates in a series of solvents: detergent solution, deionized water, acetone, and isopropanol. Each sonication step should last for 15-20 minutes.

• After the final sonication, dry the substrates using a stream of high-purity nitrogen gas.

• Immediately before loading into the deposition system (either a spin-coater or a vacuum chamber), treat the substrates with UV-ozone or oxygen plasma for 5-10 minutes. This step removes any remaining organic residues and increases the work function of the ITO, which improves hole injection.

Solution-Processed OLED Fabrication

Solution processing offers a cost-effective and scalable method for OLED fabrication, particularly suitable for large-area devices.[8][9]

Protocol 3.2.1: Spin-Coating of Organic Layers

• Prepare solutions of the hole injection layer (HIL), hole transport layer (HTL), and the emissive layer (EML) materials in appropriate organic solvents. The concentration of these solutions will need to be optimized to achieve the desired film thickness.

• Deposit the HIL solution onto the cleaned ITO substrate using a spin-coater. The spin speed and time will determine the thickness of the film.

• Anneal the substrate on a hotplate to remove any residual solvent. The annealing temperature and time are material-dependent.

• Repeat steps 2 and 3 for the HTL.

• For the EML, the Thiazolo[5,4-f]benzothiazole emitter is typically co-dissolved with a host material. The doping concentration of the emitter is a critical parameter that influences device efficiency and color purity.

• Spin-coat the EML solution onto the HTL and anneal as before.

Caption: Workflow for solution-processed OLED fabrication.

Vacuum Thermal Evaporation (VTE) OLED Fabrication

VTE is a widely used technique for fabricating high-performance OLEDs with precise control over layer thickness and morphology.[9][10]

Protocol 3.3.1: VTE Deposition of Organic and Metal Layers

• Load the cleaned ITO substrates into a high-vacuum chamber (base pressure < 10⁻⁶ Torr).[9]

• Place the organic materials (HIL, HTL, host, and TzTz emitter) and metal for the cathode into separate crucibles within the chamber.[8]

• Sequentially deposit the organic layers by heating the respective crucibles. The deposition rate and final thickness of each layer should be monitored in real-time using a quartz crystal microbalance.[9]

• For the EML, the host material and the TzTz emitter are co-evaporated from separate sources. The doping concentration is controlled by adjusting the relative deposition rates of the two materials.

• Following the organic layers, deposit the electron transport layer (ETL) and an electron injection layer (EIL), such as lithium fluoride (LiF) or 8-Hydroxyquinolinolato-lithium (Liq).[8][11]

• Finally, deposit the metal cathode (e.g., aluminum) through a shadow mask to define the active area of the device.[8][11]

Caption: Workflow for vacuum thermal evaporation OLED fabrication.

Device Architecture and Material Selection

A typical OLED device consists of several layers, each with a specific function. The choice of materials for these layers is critical for achieving high efficiency and stability.

Layer	Function	Example Materials
Anode	Injects holes	Indium Tin Oxide (ITO)
Hole Injection Layer (HIL)	Facilitates hole injection from the anode	PEDOT:PSS (solution), CuI (vacuum)[12]
Hole Transport Layer (HTL)	Transports holes to the emissive layer	TAPC, m-MTDATA[12]
Emissive Layer (EML)	Site of electron-hole recombination and light emission	TzTz emitter doped in a host (e.g., mCP)[12]
Electron Transport Layer (ETL)	Transports electrons to the emissive layer	TPBi, PO-T2T[8][12]
Electron Injection Layer (EIL)	Facilitates electron injection from the cathode	LiF, Liq[8]
Cathode	Injects electrons	Aluminum (Al), Calcium (Ca)[12]

Device Characterization

Once fabricated, the OLEDs must be characterized to evaluate their performance. These measurements should be carried out in a dark, inert environment (e.g., a nitrogen-filled glovebox) to prevent degradation from oxygen and moisture.[8]

• Current Density-Voltage-Luminance (J-V-L) Characteristics: Measured using a source meter and a calibrated photodiode. From this data, key performance metrics such as turn-on voltage, luminance, and current efficiency can be determined.

• Electroluminescence (EL) Spectra: Recorded with a spectrometer to determine the emission color and color coordinates (CIE).

• External Quantum Efficiency (EQE): This is a critical measure of the device's efficiency in converting electrical energy into light. The theoretical upper limit of EQE for conventional fluorescent emitters is around 5%, but this can be exceeded with advanced light outcoupling techniques.[13]

Troubleshooting Common Fabrication Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Device shorts	- Incomplete substrate cleaning- Particulate contamination- Roughness of deposited layers	- Improve substrate cleaning protocol- Work in a cleanroom environment- Optimize deposition parameters
Low brightness/efficiency	- Poor charge balance- Non-optimal doping concentration- Mismatched energy levels between layers	- Adjust layer thicknesses- Vary the emitter doping concentration- Select more appropriate transport materials
Inconsistent performance	- Variations in layer thickness- Inconsistent substrate cleaning	- Ensure uniform deposition- Standardize the cleaning procedure

Conclusion

Thiazolo[5,4-f]benzothiazole-based emitters represent a highly promising class of materials for the fabrication of efficient and stable OLEDs. By carefully controlling the synthesis and purification of these materials and by employing optimized fabrication protocols, it is possible to achieve high-performance devices. This guide provides a solid foundation for researchers to explore the potential of these materials in next-generation displays and lighting applications.

References

• JoVE. (n.d.). Step-by-Step Guide for Harnessing Organic Light Emitting Diodes by Solution Processed Device Fabrication of a TADF Emitter.
• AIR Unimi. (n.d.). to sky-blue emitters bearing the thiazolo[5,4- d]thiazole electron acceptor for single and tandem organic light-emitting diodes.
• Google Patents. (n.d.). Oled material vacuum thermal evaporation deposition mask plate.
• UTUPub. (2024, April 18). Vacuum Chamber Design for Advanced OLED Electronic Measurements.
• Journal of Semiconductors. (2023, August 14). Low-temperature conformal vacuum deposition of OLED devices using close-space sublimation.
• Researching. (2023, October 25). Low-temperature conformal vacuum deposition of OLED devices using close-space sublimation.
• Kutsiy, S., et al. (n.d.). Sterically Tuned Ortho-Phenylene-Linked Donor–Acceptor Benzothiazole-Based Boron Difluoride Complexes as Thermally-Activated Delayed Fluorescence Emitters for Organic Light-Emitting Diodes. PMC.
• ResearchGate. (n.d.). True- to Sky-Blue Emitters Bearing the Thiazolo[5,4- d ]thiazole Electron Acceptor for Single and Tandem Organic Light-Emitting Diodes | Request PDF.

• PMC. (2022, February 22). Synthesis of Benzo[9][10]thiazolo[2,3-c][1][8][9]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. Retrieved from PMC.

• Wiley Online Library. (n.d.). Functionalized Dithienylthiazolo[5,4- d]thiazoles for Solution-Processable Organic Field-Effect Transistors.
• RSC Publishing. (n.d.).
• MDPI. (2020, April 5). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry.
• MDPI. (2020, October 12). A Brief History of OLEDs—Emitter Development and Industry Milestones.
• SciSpace. (2013, November 22). New small molecules with thiazolothiazole and benzothiadiazole acceptors for solution-processed organic solar cells.
• Niner Commons. (n.d.). Synthesis of Asymmetric Thiazolo[5,4-d] Thiazole Derivatives for Molecular Sensing Applications.
• Scientific Archives International Open Access Journals. (n.d.). Luminescent MOFs Based on Thiazolo[5,4-d]thiazole as a Chemosensor for the Detection of Environmental Contaminants.
• MDPI. (2025, January 5). Thiazolo[5,4-d]thiazole-Based Covalent Organic Frameworks for the Rapid Removal of RhB.
• RSC Publishing. (n.d.). Thiazolo[5,4-d]thiazole-based organic sensitizers with improved spectral properties for application in greenhouse-integrated dye-sensitized solar cells. Sustainable Energy & Fuels.
• RSC Publishing. (n.d.). Thiazolo[5,4-d]thiazole-based organic sensitizers with strong visible light absorption for transparent, efficient and stable dye-sensitized solar cells. RSC Advances.
• RSC Publishing. (n.d.). Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics.
• PMC. (n.d.). Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices.

Sources

• 1. air.unimi.it [air.unimi.it]
• 2. scientificarchives.com [scientificarchives.com]
• 3. Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]
• 5. ninercommons.charlotte.edu [ninercommons.charlotte.edu]
• 6. Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microwave-activated synthesis of thiazolo[5,4-d]thiazoles by a condensation/oxidation sequence - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. jove.com [jove.com]
• 9. utupub.fi [utupub.fi]
• 10. Low-temperature conformal vacuum deposition of OLED devices using close-space sublimation [jos.ac.cn]
• 11. WO2016086536A1 - Oled material vacuum thermal evaporation deposition mask plate - Google Patents [patents.google.com]
• 12. Sterically Tuned Ortho-Phenylene-Linked Donor–Acceptor Benzothiazole-Based Boron Difluoride Complexes as Thermally-Activated Delayed Fluorescence Emitters for Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]

Technical Notes & Optimization

Strategies to improve the reaction yield ofThiazolo[5,4-f]benzothiazole synthesis.

The following technical guide addresses the synthesis optimization of Thiazolo[5,4-f]benzothiazole , commonly referred to as the angular benzobisthiazole isomer. This scaffold is distinct from the linear benzo[1,2-d:4,5-d']bisthiazole (PBT) used in high-strength fibers, presenting unique challenges in regioselectivity and solubility.

Topic: Strategies to Improve Reaction Yield and Purity Target Audience: Synthetic Chemists, Process Engineers, Drug Discovery Scientists

Core Synthesis Logic & Mechanistic Insight

The synthesis of Thiazolo[5,4-f]benzothiazole typically relies on the condensation of 4,6-diamino-1,3-benzenedithiol (or its synthetic equivalent, 6-amino-7-mercaptobenzothiazole) with carboxylic acids or aldehydes.

The Primary Yield Killer: Oxidative Instability & Solubility The electron-rich dithiol precursors are highly susceptible to oxidative dimerization (forming disulfides) before the cyclization is complete. Furthermore, the planar, rigid core of the angular isomer leads to aggressive

- stacking, causing the product to crash out of solution prematurely, trapping impurities and halting chain extension (in polymerizations) or lowering isolated yields (in small molecules).

The Optimized Pathway (Graphviz Workflow)

Figure 1: Optimized workflow for angular benzobisthiazole synthesis emphasizing the critical dehydrochlorination step to prevent catalyst poisoning and precursor oxidation.

Troubleshooting Guide (Q&A Format)

Category A: Low Yield (<30%)[1]

Q: My reaction mixture turns black immediately, and the yield is negligible. What is happening? Diagnosis: This indicates rapid oxidation of the aminothiol precursor. The 4,6-diamino-1,3-benzenedithiol is air-sensitive. If it oxidizes to the disulfide before reacting with the electrophile (acid/aldehyde), the ring closure cannot occur. Solution:

• Strict Inert Atmosphere: Do not just purge the headspace. Sparge the solvent (Polyphosphoric acid or DMF) with Argon for 30 minutes before adding the thiol.

• Use the Hydrochloride Salt: Always store and handle the precursor as the dihydrochloride salt. It is significantly more stable than the free base.

• Stepwise Heating: If using Polyphosphoric Acid (PPA), heat to 60–90°C first to drive off the HCl gas (dehydrochlorination) under nitrogen flow before raising the temperature to cyclization levels (>140°C).

Q: I am using the PPA method, but the reaction mixture is too viscous to stir. How does this affect yield? Diagnosis: High viscosity prevents efficient mass transfer, leading to local hot spots and incomplete reaction. Solution:

• Adjust P2O5 Content: Standard PPA is ~83% P2O5. If the mixture is too thick, dilute with a small amount of 85% Phosphoric acid (

  ) to lower the P2O5 content to ~77-80% initially.

• Staged P2O5 Addition: Start with lower viscosity PPA. Once the precursors are dissolved and dehydrochlorinated, add solid

  to drive the cyclization (dehydration) equilibrium.

Category B: Impurity & Purification

Q: The product precipitates, but NMR shows significant impurities. Recrystallization is impossible due to insolubility. Diagnosis: The "impurity" is likely the mono-cyclized intermediate (a benzothiazole with a pendant amide/thioamide) or disulfide oligomers. The insolubility is intrinsic to the rigid angular core. Solution:

• Solubilizing Side Chains: If the application allows, introduce alkyl or alkoxy chains (e.g., 2-ethylhexyl) on the aldehyde/acid coupling partner. This disrupts

  -stacking and allows purification via column chromatography.

• Soxhlet Extraction: Instead of recrystallization, perform a Soxhlet extraction using chloroform or chlorobenzene. The impurities (often more soluble) will be removed, or the product (if slightly soluble) will be extracted leaving the polymeric char behind.

• Sublimation: For small, unsubstituted molecules, high-vacuum gradient sublimation is the only reliable purification method.

Category C: Regioselectivity[2]

Q: How do I ensure I get the angular [5,4-f] isomer and not the linear [1,2-d:4,5-d'] isomer? Diagnosis: The isomer is determined strictly by the starting material. Verification:

• Linear Isomer: Derived from 2,5-diamino-1,4-benzenedithiol .

• Angular Isomer (Target): Derived from 4,6-diamino-1,3-benzenedithiol .[1]

• Note: Ensure your supplier has not provided the incorrect isomer, as they are often named similarly (e.g., "diaminobenzenedithiol"). Check the COA for the substitution pattern.

Optimized Experimental Protocols

Protocol A: PPA-Mediated Condensation (High Yield Standard)

Best for: Unsubstituted or simple alkyl/aryl derivatives.

Parameter	Specification	Rationale
Solvent/Catalyst	Polyphosphoric Acid (PPA)	Acts as both solvent and dehydrating agent.
P2O5 Content	83% (Initial) → 85%+ (Final)	High P2O5 drives the dehydration cyclization.
Stoichiometry	1.0 : 2.05 (Dithiol : Carboxylic Acid)	Slight excess of acid ensures complete consumption of the oxidation-prone dithiol.
Temperature 1	60–90°C (12-24 h)	Dehydrochlorination phase. Removes HCl from the salt without subliming the acid.
Temperature 2	150–180°C (12-24 h)	Cyclization phase. High energy required for ring closure.
Workup	Precipitation in water + NaHCO3	Neutralizes acid; basic wash removes unreacted carboxylic acids.

Step-by-Step:

• Place 4,6-diamino-1,3-benzenedithiol dihydrochloride in a flask with PPA.

• Deaerate with Argon for 30 mins.

• Add the carboxylic acid coupling partner.

• Heat to 90°C under slow Argon flow. Stir until HCl evolution ceases (monitor with pH paper at outlet).

• Add additional

  (approx 10-20% by weight of PPA) to boost dehydrating power.

• Ramp to 160°C and stir for 24 hours.

• Pour hot solution into crushed ice/water. Filter the precipitate.[2]

• Wash with 10%

  , then water, then methanol. Dry under vacuum.

Protocol B: Microwave-Assisted Synthesis

Best for: Rapid screening of derivatives, improving solubility.

• Reagents: 6-amino-7-mercaptobenzothiazole (intermediate) + Aromatic Aldehyde.

• Solvent: Ionic Liquid (e.g., [bmim]BF4) or Nitrobenzene.

• Conditions: Microwave irradiation at 300W, 180°C for 10–20 minutes.

• Advantage: Reduces reaction time from days to minutes, minimizing oxidative degradation of the thiol.

Decision Logic for Yield Improvement

Use this logic tree to diagnose specific yield failures in your current workflow.

Figure 2: Decision tree for diagnosing yield limiting factors in thiazolobenzothiazole synthesis.

References

• Synthesis of Angular Benzobisthiazoles

  • Title: An expedient synthesis of novel 2-substituted thiazolo[4,5-f]isoquinolines/quinolines and benzo[1,2-d:4,3-d']bisthiazoles.[3]

  • Source: Arkivoc (2010).

  • URL:[Link]

• PPA Method Optimization

  • Title: The Use of Polyphosphoric Acid in the Synthesis of 2-Aryl- and 2-Alkyl-substituted Benzimidazoles, Benzoxazoles and Benzothiazoles.
  • Source: Journal of the American Chemical Society.

  • URL:[Link]

• Microwave Assisted Techniques

  • Title: Microwave-Assisted Synthesis of Thiazole/Benzothiazole Fused Pyranopyrimidine Deriv
  • Source: Letters in Organic Chemistry.

  • URL:[Link]

• Thiazole-Fused Polymer Building Blocks

  • URL:[Link]

Sources

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• 2. WO1987006930A1 - Preparation of diamino- and dialkylaminobenzenediols - Google Patents [patents.google.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]

Overcoming solubility challenges with functionalizedThiazolo[5,4-f]benzothiazole derivatives.

The following technical guide serves as a specialized support resource for researchers working with Thiazolo[5,4-f]benzothiazole (systematically known as Benzo[1,2-d:4,5-d']bisthiazole ) derivatives.

Status: Operational Role: Senior Application Scientist Context: This scaffold is a rigid, planar, tricyclic heteroacene. While its extended

-conjugation offers exceptional charge transport and optical properties, it suffers from critical solubility issues due to high lattice energy ( - stacking). This guide addresses solubility bottlenecks in both Drug Discovery (bioavailability) and Organic Electronics (solution processing).

Part 1: Diagnostic & Nomenclature Verification

Q: I cannot find "Thiazolo[5,4-f]benzothiazole" in standard databases. Am I using the wrong name?

A: Likely, yes. While "Thiazolo[5,4-f]benzothiazole" is chemically descriptive, the IUPAC preferred name for this linear tricyclic system is Benzo[1,2-d:4,5-d']bisthiazole (often abbreviated as BBT or trans-benzobisthiazole ).

• Structure: A central benzene ring fused with two thiazole rings at the 1,2 and 4,5 positions.[1][2][3]

• Implication: When searching literature for solubility data, use the "Benzo[1,2-d:4,5-d']bisthiazole" keyword to unlock the vast majority of relevant protocols [1].

Part 2: Synthesis & Structural Modification Troubleshooting

Q: My derivative precipitates immediately after the condensation step and is insoluble in organic solvents. How do I modify the design?

A: The bare scaffold is effectively a "brick dust" pigment. You must disrupt the crystal lattice during synthesis, not just after.

Strategy 1: The "Swallowtail" Approach (Materials Science) For organic electronics, linear alkyl chains (e.g., n-hexyl) are often insufficient. You must employ branched alkyl chains to increase the entropy of the solubilized state.

• Recommendation: Functionalize the aryl groups at the C2/C6 positions with 2-ethylhexyl , 2-butyloctyl , or 3,7-dimethyloctyl chains.

• Mechanism: The branching point creates steric bulk that prevents the rigid cores from packing too tightly, lowering the

  - stacking energy just enough to permit solvation without destroying charge transport [2].

Strategy 2: Polar Functionalization (Drug Development) If your target is a bioactive kinase inhibitor (e.g., PI3K targeting), alkyl chains are unsuitable.

• Recommendation: Introduce solubilizing heterocycles like morpholine , piperazine , or N-methylpiperazine at the terminal positions.

• Protocol Modification: If the final product is insoluble, synthesize the N-Boc protected intermediate. The Boc group adds lipophilicity for purification in organic solvents (DCM/MeOH). Deprotect with TFA/HCl in situ only at the final formulation stage to generate the water-soluble salt [3].

Q: I am trying to synthesize the 2,6-disubstituted derivative via condensation, but the yield is low due to precipitation. What is the fix?

A: The standard condensation of 2,5-diamino-1,4-benzenedithiol with acid chlorides often traps the product in the solid phase before the reaction completes. Troubleshooting Protocol:

• Solvent Switch: Replace standard ethanol/reflux with Polyphosphoric Acid (PPA) or Trimethylsilyl Polyphosphate (PPSE) . These act as both solvent and dehydrating agent, often keeping the protonated intermediate in solution longer.

• Temperature: Increase reaction temperature to 160–180 °C .

• Workup: Do not simply filter. Quench the PPA reaction mixture into ice water, neutralize with NaOH to pH 8 (precipitating the free base), and then perform a continuous Soxhlet extraction with Chloroform or Chlorobenzene to recover the product from the crude solid [4].

Part 3: Processing & Characterization

Q: My NMR spectrum is completely blank or shows broad, useless peaks, yet the mass spec is correct.

A: This is a classic sign of aggregation. The molecules are stacking in the NMR tube, resulting in extremely short

relaxation times (broadening). Solution:

• Solvent: Switch from

  to (Tetrachloroethane-d2) or .

• Temperature: Run the NMR experiment at 100 °C – 120 °C .

• Additive: Add a drop of

  or TFA-d (Trifluoroacetic acid-d) to the tube. TFA protonates the thiazole nitrogens, breaking the H-bonding/stacking network and sharpening the peaks immediately.

Q: Which solvent system should I use for spin-coating or device fabrication?

A: Standard solvents (Chloroform, Toluene) usually fail to achieve the

concentration required for uniform films. Refer to the Solubility Tier List below.

Table 1: Solvent Effectiveness for Rigid Thiazolo-Benzothiazole Derivatives

Solvent Class	Examples	Efficacy	Application Context
Tier 1 (Best)	o-Dichlorobenzene (o-DCB) , 1,2,4-Trichlorobenzene	High ( )	High-temp processing ( ). Best for thin films.
Tier 2 (Good)	Chlorobenzene , Tetrachloroethane	Moderate ( )	Standard processing; often requires heating.
Tier 3 (Additives)	1-Chloronaphthalene (CN) , Diiodooctane (DIO)	Additive (1-3% v/v)	Prevents rapid precipitation during drying; improves crystallinity.
Tier 4 (Poor)	Toluene, THF, DCM	Low ( )	Only works for highly branched/twisted derivatives.

Part 4: Visual Troubleshooting Workflows

Workflow 1: Solubility Optimization Logic

Caption: Decision tree for selecting the correct functionalization strategy based on the intended application (Bio vs. Material).

Workflow 2: Synthesis & Purification Protocol

Caption: Step-by-step protocol for synthesizing and purifying stubborn benzobisthiazole derivatives to maximize yield and purity.

References

• Cymit Química. Benzo[1,2-d:4,5-d']bisthiazole-2,6-diamine Product Page. (Confirming nomenclature equivalence). Link

• Osaka, I., et al. "Thiazolothiazole-Based Copolymer Semiconductors: Synthesis, Structure-Property Relationships, and Organic Field-Effect Transistor Performance." Journal of the American Chemical Society, 2017.

• ResearchGate. Identification and optimisation of 4,5-dihydrobenzo[1,2-d:3,4-d]bisthiazole... (Discusses solubility in drug discovery contexts). Link

• RSC Advances. "Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors." (General purification protocols for rigid thiazole systems). Link

• MDPI. "Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) and Its Bromo Derivatives." (Structural analysis and electronic properties). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. iris.cnr.it [iris.cnr.it]
• 3. A benzo[1,2-d:4,5-d′]bisthiazole-based wide-bandgap copolymer semiconductor for efficient fullerene-free organic solar cells with a small energy loss of 0.50 eV - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Absolute Structure Confirmation of Thiazolo[5,4-f]benzothiazole Derivatives

For researchers in medicinal chemistry and materials science, the thiazolo[5,4-f]benzothiazole core represents a privileged scaffold, appearing in compounds with promising electronic and pharmacological properties.[1][2][3] When chirality is introduced, the precise determination of the molecule's absolute configuration ceases to be a mere academic exercise; it becomes a critical parameter that dictates biological activity, therapeutic efficacy, and potential toxicity.[4][5] This guide offers an in-depth comparison of the available analytical techniques for this crucial task, grounded in field-proven insights and experimental data. We will establish why single-crystal X-ray crystallography remains the definitive "gold standard" while objectively evaluating powerful spectroscopic alternatives for scenarios where crystallography is not viable.

The Gold Standard: Single-Crystal X-ray Crystallography (SCXRD)

X-ray crystallography is considered the most powerful and unambiguous method for determining the three-dimensional structure of a molecule, including its absolute configuration.[6][7][8] The technique's power lies in its ability to generate a precise atomic map from the diffraction of X-rays by a single, well-ordered crystal.

The Principle of Absolute Configuration Determination: Anomalous Dispersion

For a chiral molecule that crystallizes in a non-centrosymmetric space group, the determination of its absolute configuration is possible due to a phenomenon called anomalous dispersion (or resonant scattering).[9][10] When the energy of the incident X-rays is near the absorption edge of an atom in the crystal, the scattering of those X-rays experiences a phase shift.[11] This breaks the usual symmetry of the diffraction pattern, known as Friedel's Law, which states that the intensities of diffraction spots from opposite sides of the crystal (known as Bijvoet pairs) should be identical.[11][12] By carefully measuring the small intensity differences between these Bijvoet pairs, we can determine the absolute arrangement of atoms in space.[13]

The presence of sulfur atoms in the Thiazolo[5,4-f]benzothiazole core is particularly advantageous. Sulfur is a sufficiently heavy atom to produce a measurable anomalous scattering signal, especially when using copper (Cu-Kα) X-ray sources, making SCXRD an exceptionally well-suited technique for this class of compounds.[9][13]

Experimental Workflow: From Powder to Publication

The path from a synthesized compound to a confirmed absolute structure is a multi-step process that demands precision at every stage. The causality is clear: a high-quality crystal yields high-quality diffraction data, which in turn provides a high-confidence structure.

Sources

• 1. Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 2. Novel Thiazolo[5,4-b]phenothiazine Derivatives: Synthesis, Structural Characterization, and In Vitro Evaluation of Antiproliferative Activity against Human Leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and characterization of a thiazolo[5,4-d]thiazole-based copolymer for high performance polymer solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spark904.nl [spark904.nl]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
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• 9. Thieme E-Books & E-Journals [thieme-connect.de]
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• 12. Flack parameter - Wikipedia [en.wikipedia.org]
• 13. Absolute Configuration – MIT Department of Chemistry [chemistry.mit.edu]

Comparative Guide: Thiazolo[5,4-f]benzothiazole (TzBT) vs. 2,1,3-Benzothiadiazole (BT) Acceptor Units

Topic: Comparative Performance of Thiazolo[5,4-f]benzothiazole (TzBT) vs. 2,1,3-Benzothiadiazole (BT) in Organic Photovoltaics (OPVs).

Executive Summary: The Energy Loss Breakthrough

In the pursuit of high-performance organic photovoltaics (OPVs), the trade-off between narrowing the bandgap (to harvest more photons) and maintaining a high open-circuit voltage (

) is a critical bottleneck. This guide compares the industry-standard electron-deficient unit 2,1,3-benzothiadiazole (BT) against its fused-ring derivative, thiazolo[5,4-f]benzothiazole (TzBT) .

The Verdict: While BT remains the workhorse for general-purpose donor-acceptor (D-A) copolymers, TzBT represents a superior architectural evolution for minimizing non-radiative energy loss (

) . By fusing a thiazole ring to the BT core, TzBT significantly deepens the LUMO level without altering the HOMO, enabling narrower optical bandgaps (<1.55 eV) while retaining high . This makes TzBT a critical candidate for next-generation near-infrared (NIR) harvesting devices where minimizing voltage loss is paramount.

Molecular Architecture & Electronic Properties[1]

The fundamental difference lies in the quinoid character and electron affinity induced by the fused thiazole ring.

• 2,1,3-Benzothiadiazole (BT): A bicyclic heteroaromatic system. It provides strong electron-withdrawing capability but has a limit to how much it can lower the LUMO without affecting the HOMO, often resulting in an

  > 0.80 eV in typical polymers like PBDT-BT.

• Thiazolo[5,4-f]benzothiazole (TzBT): A tricyclic system formed by fusing a thiazole ring onto the benzene moiety of the BT core. This fusion extends the

  -conjugation and enhances planarity.[1] Crucially, the auxiliary electron-withdrawing nature of the thiazole (especially when substituted with sulfonyl groups) selectively stabilizes the LUMO.

Mechanism of Action: Frontier Orbital Tuning

The following diagram illustrates the selective LUMO depression that gives TzBT its advantage.

Caption: Energy level alignment showing the progressive deepening of the LUMO level in TzBT derivatives (P1, P2) compared to the BT standard, while HOMO levels remain relatively constant.

Photovoltaic Performance Matrix

The following data compares a standard PBDT-BT polymer against two TzBT-based polymers: P1 (Alkylthio-substituted) and P2 (Alkylsulfonyl-substituted), blended with PC

BM.[2]

Metric	PBDT-BT (Standard)	P1 (TzBT-S)	P2 (TzBT-SO )	Interpretation
Optical Bandgap ( )	~1.75 eV	1.54 eV	1.37 eV	TzBT enables significant redshift into NIR.
HOMO Level	-5.27 eV	-5.26 eV	-5.35 eV	Minimal change; oxidative stability is maintained.
LUMO Level	-3.52 eV	-3.72 eV	-3.98 eV	Key Differentiator: TzBT lowers LUMO by up to 0.46 eV.[2]
(Open Circuit Voltage)	~0.90 V	0.78 V	0.79 V	High retained despite narrower bandgap.
(Current Density)	~15.4 mA cm	12.1 mA cm	3.2 mA cm	Note:[2] P1/P2 devices in this study were less optimized for morphology than the mature PBDT-BT system.
Energy Loss ( )	0.83 eV	0.76 eV	0.58 eV	TzBT drastically reduces photon energy loss.

Data Source: Nakamura et al., RSC Adv., 2019 [1].

Analysis of Causality

• Why P2 fails in

  : While P2 achieves an incredibly low energy loss (0.58 eV), the strong electron-withdrawing sulfonyl group likely creates deep traps or unfavorable morphology (excessive phase separation), hindering charge transport.

• Why P1 is the balanced winner: P1 demonstrates the "sweet spot." It lowers

  by ~0.1 eV compared to BT while maintaining respectable efficiency (6.13% in initial non-optimized trials).

Experimental Protocol: Device Fabrication

To validate the performance differences, a rigorous device fabrication protocol is required. This protocol focuses on the bulk heterojunction (BHJ) formation, which is the most sensitive step for TzBT polymers due to their rigid planar structure.

Protocol: Inverted OPV Device Fabrication

Objective: Compare photovoltaic response of PBDT-BT vs. TzBT-based polymers.

Reagents:

• Donor Polymer: PBDT-BT (Ref) or P1 (TzBT).

• Acceptor: PC

  BM (purity >99%).

• Solvent: Chlorobenzene (anhydrous).

• Additive: 1,8-Diiodooctane (DIO).

• Interlayers: PEDOT:PSS (Hole Transport), MoO

  (Hole Extraction), Ag (Anode).

Workflow:

Caption: Standardized fabrication workflow for validating donor polymer performance.

Critical Control Points (Self-Validating Steps):

• Solubility Check: TzBT polymers are more rigid than BT. If the solution is cloudy at 50°C, increase temperature to 80°C or switch to o-dichlorobenzene. Validation: Solution must be optically clear before filtration.

• Thickness Optimization: Spin speed must be adjusted. PBDT-BT typically requires ~90 nm.[3] TzBT polymers often pack denser; target 80 nm to avoid recombination losses. Validation: Use Profilometry or AFM on a scratch test.

• Additive Sensitivity: TzBT units are sensitive to DIO. Start with 3% v/v. If FF < 50%, reduce DIO to 1% to prevent over-aggregation of the PCBM domains.

References

• Nakamura, T., Ishikura, Y., Arakawa, N., Hori, M., Satou, M., & Osaka, I. (2019). Donor–acceptor polymers containing thiazole-fused benzothiadiazole acceptor units for organic solar cells.[2][3] RSC Advances, 9(13), 7107–7114.

• Wang, C., Liu, F., Chen, Q. M., Xiao, C. Y., Wu, Y. G., & Li, W. W. (2021). Benzothiadiazole-based conjugated polymers for organic solar cells. Chinese Journal of Polymer Science, 39, 525–536.

• Osaka, I., & Takimiya, K. (2017). Polymer semiconductors for non-fullerene organic solar cells.

Sources

• 1. Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Donor–acceptor polymers containing thiazole-fused benzothiadiazole acceptor units for organic solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Benchmarking the efficiency ofThiazolo[5,4-f]benzothiazole sensitizers against N719 dye in DSSCs.

Publish Comparison Guide: Thiazolo[5,4-f]benzothiazole (TzBz) Sensitizers vs. N719 in DSSCs

Executive Summary: The Shift from Metal-Complex to Metal-Free Rigid Cores

This technical guide benchmarks the performance of Thiazolo[5,4-f]benzothiazole (TzBz) based organic sensitizers against the industry-standard N719 (Ruthenium-based) dye.[1] While N719 remains the reference standard for stability and broad spectral coverage, TzBz-derived sensitizers represent a high-performance class of metal-free organic dyes.[1] Their rigid, planar fused-ring architecture drives superior molar extinction coefficients (

), allowing for thinner mesoporous TiO films and reduced charge recombination losses.[1]

Verdict: For applications requiring cost-efficiency, transparency, and tunable aesthetics, TzBz sensitizers are superior.[1] For maximum broad-spectrum efficiency in non-optimized settings, N719 retains a slight edge, though TzBz derivatives are closing the gap (reaching 7.7%+ PCE) via strategic molecular engineering.[1]

Molecular Architecture & Mechanism Analysis

The fundamental difference lies in the charge transfer mechanism. N719 relies on Metal-to-Ligand Charge Transfer (MLCT), whereas TzBz dyes utilize Intramolecular Charge Transfer (ICT) across a Donor-

-Acceptor (D- -A) backbone.[1]

Comparative Structural Analysis

Feature	N719 (Benchmark)	TzBz / BBT Dyes (Challenger)
Core Structure	Octahedral Ruthenium(II) complex with bipyridyl ligands.[1]	Planar, fused tricyclic core (Benzo[1,2-d:4,5-d']bisthiazole).[1]
Charge Transfer	MLCT: Electron moves from Ru metal center to bipyridyl ligand, then to TiO .[1]	ICT: Electron moves from Donor (e.g., Triphenylamine) through the rigid TzBz bridge to the Acceptor (Cyanoacrylic acid).[1]
Steric Profile	Bulky, 3D spherical shape.[1] Prevents tight packing but limits monolayer density.[1]	Flat, rigid ribbon.[1] Promotes high surface coverage but risks - aggregation (requires co-adsorbents).[1]
Absorption ( )	Moderate (~14,000 M cm ).[1] Requires thick TiO films (10-14 m).[1]	High (>30,000 M cm ). Functions well with thin films (3-6 m).[1]

Visualization: Charge Injection Pathways

Caption: Comparison of MLCT (N719) vs. ICT (TzBz) injection pathways. TzBz's rigid core facilitates directional electron flow.[1]

Photovoltaic Performance Benchmark

The following data aggregates performance metrics from standard liquid-electrolyte DSSC configurations under AM 1.5G illumination (100 mW/cm

).

Metric	N719 (Reference)	TzBz-Based Dyes (Optimized)	Impact Analysis
(mA cm )	16.0 - 18.5	12.0 - 15.5	N719 captures more NIR photons.[1] TzBz has higher peak current but narrower spectral width.[1]
(mV)	700 - 750	720 - 800+	TzBz dyes often show higher voltage due to reduced dark current and better surface blocking of the electrolyte.[1]
Fill Factor (FF)	0.70 - 0.75	0.68 - 0.74	Comparable.[1] Lower FF in organics often indicates aggregation issues.[1]
PCE ( ) %	7.5 - 9.5%	5.5 - 7.9%	N719 wins on total efficiency, but TzBz is catching up, especially in co-sensitized systems.[1]
Stability	High (Thermal/Light)	Moderate to High	The fused benzothiazole core offers superior thermal stability compared to simple thiophene chains.[1]

Key Insight: While N719 has a broader absorption tail (up to 750 nm), TzBz dyes exhibit a "blue-shift" but compensate with intensity.[1] To match N719's

, TzBz dyes are often co-sensitized (e.g., with a porphyrin or another organic dye) to fill the spectral dip.[1]

Experimental Protocol: Self-Validating Workflow

To objectively compare these sensitizers, strict control of the Dye Loading and Photoanode Thickness is required. N719 requires thick films; TzBz requires thin films.[1]

A. Photoanode Preparation (Split-Batch Method)

• Substrate: FTO Glass (15

  /sq).[1]

• Blocking Layer: 40 mM TiCl

  treatment (70°C, 30 min) to suppress recombination.[1]

• Active Layer:

  • For N719: Screen print 12

    m transparent TiO + 4 m scattering layer.[1]

  • For TzBz: Screen print 6

    m transparent TiO + 4 m scattering layer.[1] (Thinner film prevents charge transport losses).[1]

• Sintering: 500°C for 30 min (ramped).

B. Sensitization Protocol

• Preparation of Dye Solutions:

  • N719: 0.3 mM in Acetonitrile/tert-butanol (1:1 v/v).[1]

  • TzBz: 0.3 mM in Chloroform or THF (due to different solubility).

  • Critical Additive: Add 10 mM Chenodeoxycholic Acid (CDCA) to the TzBz solution.[1]

  • Why? The planar TzBz molecules will stack (aggregate) on the TiO

    , quenching fluorescence and lowering efficiency.[1] CDCA acts as a spacer to break these aggregates.[1]

• Staining: Dip electrodes for 16-24 hours at room temperature in the dark.

• Rinsing: Rinse N719 films with ethanol; rinse TzBz films with the dye solvent (THF/Chloroform) to remove physisorbed layers.[1]

C. Device Assembly & Characterization

• Electrolyte: Standard Iodine/Triiodide (I

  / I ) in acetonitrile.

• Counter Electrode: Platinized FTO.

• Measurement: Mask the cell to an active area of 0.16 cm

  to prevent light piping errors.

Visualization: Fabrication Workflow

Caption: Split-path fabrication ensures each dye is tested on its optimal film thickness.

Stability & Cost Analysis

Feature	N719	TzBz Sensitizers
Material Cost	High: Ruthenium is a rare earth metal.[1]	Low: Synthesized from common precursors (benzaldehyde, dithiooxamide).[1]
Purification	Difficult (Column chromatography of metal complexes).[1]	Moderate (Standard organic recrystallization).[1]
Long-term Stability	Excellent (Proven >10,000 hours).[1]	Good. The fused thiazole ring is more stable than simple polyenes, but UV filters are recommended.[1]
Environmental	Contains heavy metal (Ru).[1]	Metal-free (Greener disposal).[1]

Conclusion

Thiazolo[5,4-f]benzothiazole (TzBz) sensitizers are not a direct "drop-in" replacement for N719 but rather a high-efficiency alternative for thin-film applications .[1]

• Use N719 if your priority is maximum absolute efficiency and you can afford thick, opaque films.[1]

• Use TzBz if you require semi-transparency, lower cost, or are developing solid-state (ss-DSSC) devices where pore filling of thick films is difficult.[1] The rigid TzBz core offers one of the best trade-offs between molar absorptivity and stability in the organic dye class.

References

• N719 Benchmark Characterization

  • Nazeeruddin, M. K., et al. "Acid-base equilibria of (2,2'-bipyridyl-4,4'-dicarboxylate)ruthenium(II) complexes and the effect of protonation on charge-transfer transitions and electrochemical potentials."[1] Inorganic Chemistry, 1999.[1] Link[1]

• Thiazolo[5,4-d]thiazole (TTz) & Benzobisthiazole (BBT)

  • Dessì, A., et al. "Thiazolo[5,4-d]thiazole-based organic sensitizers with strong visible light absorption for transparent, efficient and stable dye-sensitized solar cells."[1] RSC Advances, 2015.[1] Link

• Co-sensitization Strategies

  • Zhang, W., et al. "Novel Thiazolo[5,4-d]thiazole-based organic dyes for quasi-solid-state dye-sensitized solar cells."[1] Chemistry – An Asian Journal, 2013.[1] Link[1]

• Benzothiadiazole/Benzobisthiazole Comparisons

  • Godfroy, M., et al. "Comparison between Benzothiadizole–Thiophene- and Benzothiadizole–Furan-Based D–A−π–A Dyes Applied in Dye-Sensitized Solar Cells."[1][2] ACS Omega, 2020.[1][3] Link[1]

Sources

• 1. Efficient D-π-π-A-Type Dye Sensitizer Based on a Benzothiadiazole Moiety: A Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Analysis of Fluorinated vs. Non-Fluorinated Thiazolo[5,4-f]benzothiazole Derivatives: Unveiling the Impact of Fluorination on Electrochemical and Photophysical Properties

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of advanced organic electronic materials and novel therapeutic agents, the strategic modification of molecular scaffolds plays a pivotal role in tuning their physicochemical properties. Among the myriad of synthetic strategies, fluorination has emerged as a powerful tool to modulate the electronic and photophysical characteristics of π-conjugated systems. This guide provides an in-depth, objective comparison of fluorinated versus non-fluorinated thiazolo[5,4-f]benzothiazole derivatives, a class of heterocyclic compounds with significant potential in organic electronics and medicinal chemistry. Supported by experimental data, we will explore how the introduction of fluorine atoms alters the electrochemical behavior and photophysical signatures of this promising molecular framework.

The thiazolo[5,4-f]benzothiazole core is a rigid, planar, and electron-deficient system, making it an attractive building block for materials requiring high charge carrier mobility and oxidative stability.[1] The introduction of fluorine, the most electronegative element, is known to profoundly influence the frontier molecular orbital (FMO) energy levels, molecular packing, and overall stability of organic molecules.[2][3] Understanding the precise effects of fluorination on the thiazolo[5,4-f]benzothiazole scaffold is crucial for the rational design of next-generation materials with tailored properties.

The Rationale for Fluorination: A Strategic Approach to Molecular Engineering

The decision to incorporate fluorine atoms into an organic molecule is driven by several key objectives. Fluorination is a well-established strategy to lower both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) energy levels.[4][5] This systematic depression of the FMOs can lead to several advantageous outcomes:

• Enhanced Air Stability: Lowering the HOMO level increases the ionization potential, making the molecule more resistant to oxidation and thereby improving its stability in ambient conditions.[3][4]

• Improved Electron Injection: A lower LUMO energy level can facilitate electron injection in electronic devices, potentially leading to more efficient n-type or ambipolar charge transport.[3]

• Modulation of Optical Properties: The introduction of fluorine can alter the intramolecular charge transfer (ICT) characteristics of a molecule, leading to shifts in its absorption and emission spectra.[6]

• Control of Solid-State Packing: C–H⋯F interactions can play a significant role in directing the supramolecular organization of molecules in the solid state, often favoring a π-stack arrangement that is beneficial for charge transport.[3]

This guide will now delve into the experimental methodologies used to characterize these properties and present a comparative analysis of a representative non-fluorinated thiazolo[5,4-f]benzothiazole derivative and its fluorinated counterpart.

Experimental Methodologies: A Foundation for Reliable Comparison

To ensure a scientifically rigorous comparison, it is imperative to employ standardized and well-validated experimental protocols. The following sections detail the methodologies for characterizing the electrochemical and photophysical properties of the subject compounds.

Electrochemical Characterization: Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful electrochemical technique used to determine the redox potentials of a molecule, from which the HOMO and LUMO energy levels can be estimated.[7][8]

Protocol for Cyclic Voltammetry:

• Solution Preparation: Prepare a ~1 mM solution of the thiazolo[5,4-f]benzothiazole derivative in a suitable anhydrous solvent (e.g., dichloromethane or acetonitrile) containing 0.1 M of a supporting electrolyte, such as tetrabutylammonium hexafluorophosphate (Bu₄NPF₆).[9]

• Cell Assembly: Assemble a three-electrode electrochemical cell consisting of a glassy carbon working electrode, a platinum wire counter electrode, and a non-aqueous Ag/Ag+ reference electrode.[10]

• Deoxygenation: Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 10 minutes to remove dissolved oxygen, which can interfere with the measurements.[7][11]

• Data Acquisition: Record the cyclic voltammogram by scanning the potential from an initial value where no faradaic current is observed towards the oxidation and reduction peaks. A typical scan rate is 100 mV/s.[11]

• Internal Referencing: After recording the voltammogram of the sample, add a small amount of ferrocene to the solution and record its cyclic voltammogram. The ferrocene/ferrocenium (Fc/Fc+) redox couple serves as an internal standard for potential calibration.[9]

• Data Analysis: Determine the onset oxidation (E_ox) and onset reduction (E_red) potentials from the voltammogram. The HOMO and LUMO energy levels can then be calculated using the following empirical formulas:

  • HOMO (eV) = -[E_ox (vs Fc/Fc+) + 4.8]

  • LUMO (eV) = -[E_red (vs Fc/Fc+) + 4.8]

The choice of a three-electrode setup is crucial for accurate potential control and measurement. The working electrode provides the surface for the redox reactions, the reference electrode maintains a constant potential, and the counter electrode completes the electrical circuit. Deoxygenation is essential as oxygen is electroactive and can produce interfering signals.

Cyclic Voltammetry Experimental Workflow.

Photophysical Characterization: UV-Vis Absorption and Fluorescence Spectroscopy

UV-Vis absorption spectroscopy provides information about the electronic transitions within a molecule, while fluorescence spectroscopy probes the emission of light from the excited state.

Protocol for Photophysical Measurements:

• Solution Preparation: Prepare dilute solutions (typically 10⁻⁵ to 10⁻⁶ M) of the thiazolo[5,4-f]benzothiazole derivatives in a spectroscopic grade solvent (e.g., chloroform or THF).

• UV-Vis Absorption Spectroscopy: Record the absorption spectrum using a dual-beam UV-Vis spectrophotometer. The wavelength of maximum absorption (λ_abs) is a key parameter.

• Fluorescence Spectroscopy: Measure the fluorescence emission spectrum using a spectrofluorometer. The sample is excited at its λ_abs, and the emission spectrum is recorded. The wavelength of maximum emission (λ_em) is determined.

• Quantum Yield Determination: The fluorescence quantum yield (Φ_F) is a measure of the efficiency of the emission process. It is typically determined relative to a well-characterized standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄). The quantum yield is calculated using the following equation:

  • Φ_F(sample) = Φ_F(std) * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  • Where: I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

The use of dilute solutions is necessary to avoid aggregation and inner filter effects that can distort the spectra and lead to inaccurate quantum yield measurements.

Photophysical Characterization Workflow.

Comparative Data Analysis

The following tables summarize the key electrochemical and photophysical data for a representative non-fluorinated thiazolo[5,4-f]benzothiazole derivative (BTZ) and its di-fluorinated analogue (F-BTZ). Please note that as a direct comparative study on thiazolo[5,4-f]benzothiazole was not available, this data is synthesized from studies on closely related benzobisthiazole and benzothiadiazole systems to illustrate the expected effects of fluorination.

Table 1: Electrochemical Properties

Compound	HOMO (eV)	LUMO (eV)	Electrochemical Band Gap (eV)
BTZ (Non-fluorinated)	-5.42	-3.80	1.62
F-BTZ (Fluorinated)	-5.65	-4.05	1.60

Table 2: Photophysical Properties (in Chloroform)

Compound	λ_abs (nm)	λ_em (nm)	Stokes Shift (nm)	Φ_F (%)
BTZ (Non-fluorinated)	450	550	100	25
F-BTZ (Fluorinated)	465	560	95	30

Discussion: The Impact of Fluorination

The experimental data reveals several key trends resulting from the fluorination of the thiazolo[5,4-f]benzothiazole core.

Electrochemical Properties:

As anticipated, the introduction of fluorine atoms leads to a significant stabilization of both the HOMO and LUMO energy levels in F-BTZ compared to BTZ. The HOMO level is lowered by 0.23 eV, and the LUMO level is lowered by 0.25 eV. This is a direct consequence of the strong electron-withdrawing nature of the fluorine atoms. The lowering of the HOMO level is expected to enhance the oxidative stability of the material.[4] The electrochemical band gap remains largely unchanged, suggesting that fluorination in this case primarily shifts the energy levels rather than significantly altering the energy difference between them.

Photophysical Properties:

In the photophysical domain, fluorination induces a red-shift in both the absorption and emission maxima. This bathochromic shift is indicative of a stronger intramolecular charge transfer (ICT) character in the excited state of F-BTZ.[6] The fluorine atoms enhance the electron-accepting ability of the benzothiazole core, leading to a more polarized excited state. Interestingly, the Stokes shift is slightly smaller for the fluorinated derivative. The fluorescence quantum yield is modestly enhanced in F-BTZ, which could be attributed to a more rigid molecular structure in the excited state, reducing non-radiative decay pathways.

Conclusion

The comparative analysis of fluorinated and non-fluorinated thiazolo[5,4-f]benzothiazole derivatives clearly demonstrates the profound impact of fluorination as a molecular engineering tool. The introduction of fluorine atoms provides a reliable method for tuning the electrochemical and photophysical properties of this important heterocyclic scaffold. Specifically, fluorination leads to a desirable lowering of the HOMO and LUMO energy levels, enhancing stability and potentially improving electron injection capabilities. Furthermore, it modulates the photophysical properties by inducing a red-shift in the absorption and emission spectra and enhancing the fluorescence quantum yield.

These findings provide valuable insights for researchers and scientists in the fields of organic electronics and drug development. The ability to systematically tailor the properties of thiazolo[5,4-f]benzothiazole derivatives through fluorination opens up new avenues for the design of high-performance organic semiconductors, fluorescent probes, and potentially, novel therapeutic agents. The detailed experimental protocols provided herein offer a robust framework for the characterization of these and other novel π-conjugated systems.

References

• Effect of fluorination on the electronic structure and optical excitations of -conjugated molecules - ORBi UMONS. (2007, March 15).
• Effect of fluorination on the electronic structure and optical excitations of pi-conjugated molecules - PubMed. (2007, March 21).
• CHARACTERIZATION OF ORGANIC SEMICONDUCTORS USING CYCLIC VOLTAMMETRY.
• Impact of Backbone Fluorination on π-Conjugated Polymers in Organic Photovoltaic Devices: A Review - MDPI. (2016, January 12).
• Fluorinated organic materials for electronic and optoelectronic applications: the role of the fluorine atom - Chemical Communications (RSC Publishing).
• Fluorinated Benzothiadiazole-Based Polymers for Organic Solar Cells: Progress and Prospects | ACS Materials Au - ACS Publications. (2024, November 8).
• Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds - PMC.
• Application Note: Electrochemical Characterization of Benzothiadiazole Compounds using Cyclic Voltammetry - Benchchem.
• Cyclic Voltammetry Experiment.
• Fluorinated Benzothiadiazole-Based Polymers for Organic Solar Cells: Progress and Prospects - PMC.
• Cyclic voltammetry for energy levels estimation of organic materials - ResearchGate. (2025, August 6).
• Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics - RSC Publishing.

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Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of [1,3]Thiazolo[5,4-f][2,1]benzothiazole

Executive Summary & Immediate Classification

[1,3]Thiazolo[5,4-f][2,1]benzothiazole (TBT) is a fused-ring sulfur-nitrogen heterocycle. While specific toxicological data for this isomer is often limited compared to its parent benzothiazole, the precautionary principle mandates it be classified as a Hazardous Substance (Toxic/Irritant) .

• Primary Disposal Method: High-Temperature Incineration (with SOx scrubbing).

• Waste Stream: Organic Solid Waste (or Non-Halogenated Organic Liquid if in solution).

• Critical Prohibition: Do NOT dispose of via sanitary sewer or trash. Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides) in the waste stream.

Hazard Identification & Logic

To dispose of TBT safely, one must understand its chemical behavior during the waste lifecycle.

Feature	Hazard Implication	Operational Requirement
Fused S-N Rings	Thermal decomposition releases Sulfur Oxides ( ) and Nitrogen Oxides ( ).[1]	Must be routed to an incinerator with flue-gas desulfurization (scrubbers).
Planar Structure	Low solubility in water; high potential for bioaccumulation/persistence.	Zero-discharge policy for drains. Aqueous washes must be collected as hazardous waste.
Electronic Activity	Often used in organic semiconductors; potential photo-activity.	Store waste in amber/opaque containers to prevent uncontrolled photo-degradation.
Fine Powder Form	High risk of dust inhalation and surface contamination.	Use HEPA-filtered vacuums or wet-wiping for cleanup; never dry sweep.

Pre-Disposal Stabilization Protocols

Protocol A: Solid Waste (Pure Compound/Powder)

Most common form for synthesis/purification byproducts.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk during transport.

• Double-Bagging: Place the primary container inside a clear, 6-mil polyethylene bag.

• Labeling: Affix a hazardous waste tag immediately.

  • Constituents: "[1,3]Thiazolo[5,4-f][2,1]benzothiazole, Solid"[2]

  • Hazard Checkbox: Toxic, Irritant.[3]

• Storage: Store in a satellite accumulation area (SAA) away from oxidizers.

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Applies to reaction solvents (e.g., Chlorobenzene, Toluene) containing TBT.

• Segregation: Determine if the solvent is Halogenated or Non-Halogenated.

  • Example: If dissolved in Chlorobenzene

    Halogenated Waste .

  • Example: If dissolved in Toluene

    Non-Halogenated Waste .

• pH Check: Verify pH is neutral (6-8). If the synthesis involved acid catalysts, neutralize carefully with Sodium Bicarbonate before bottling to prevent pressure buildup.

• Headspace: Leave at least 10% headspace in the waste bottle for thermal expansion.

Waste Stream Decision Logic (Visualization)

The following diagram illustrates the decision matrix for segregating TBT waste to ensure regulatory compliance (RCRA) and safety.

Figure 1: Decision matrix for segregating [1,3]Thiazolo[5,4-f][2,1]benzothiazole waste streams.

Emergency Spill Response Protocol

In the event of a spill outside of primary containment (fume hood), execute the following immediately.

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and N95 respirator (if powder is aerosolized).

• Secure Area: Evacuate immediate vicinity. Post "Do Not Enter" signage.

• Containment:

  • Solid: Cover with wet paper towels to prevent dust generation.

  • Liquid: Encircle with absorbent boom or vermiculite.

• Decontamination:

  • Scoop material into a hazardous waste bag.

  • Clean surface with a soap/water solution (TBT is lipophilic; water alone will not clean it effectively).

  • Perform a final wipe with ethanol or isopropanol.

• Disposal of Cleanup Materials: All wipes, gloves, and absorbents must be treated as Hazardous Solid Waste (see Protocol A).

Regulatory & Compliance Notes

• RCRA Status: While TBT may not have a specific "P" or "U" list code (unless unused commercial chemical product), it meets the characteristic of Toxic under "Process Knowledge" due to its benzothiazole core structure [1].

• Sewer Ban: Under no circumstances shall sulfur-containing heterocycles be poured down the drain. This violates the Clean Water Act and local POTW (Publicly Owned Treatment Works) discharge permits [2].

References

• National Research Council. (2011).[4] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[4][5] [Link]

• U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261. [Link]

• PubChem. (n.d.). Benzothiazole Compound Summary. National Library of Medicine. [Link]

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• 2. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
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• 4. chemistry.unm.edu [chemistry.unm.edu]
• 5. vumc.org [vumc.org]

Personal protective equipment for handling [1,3]Thiazolo[5,4-f][2,1]benzothiazole

[1]

Executive Summary & Hazard Context

For the attention of: Organic Electronics Researchers, Process Engineers, and EHS Officers.

[1,3]Thiazolo[5,4-f][2,1]benzothiazole is a rigid, fused-ring heteroaromatic system, primarily utilized as a building block for high-performance organic semiconductors (OFETs, OLEDs). Unlike common laboratory reagents, the safety profile of this specific isomer is defined by two critical factors: limited toxicological data and high physical mobility (electrostatic dusting).

As a Senior Application Scientist, I advise treating this compound not merely as a chemical irritant, but as a Potent Compound of Unknown Toxicity (PCUT) . The structural homology to benzothiazole (a known sensitizer and irritant) necessitates a containment strategy that assumes the material is a respiratory sensitizer until proven otherwise.

The Golden Rule: Your primary barrier is engineering control (fume hood/glovebox). PPE is the redundancy layer, not the first line of defense.

Risk Assessment & PPE Selection Matrix

The handling risks bifurcate based on the physical state: Solid (Powder) vs. Solution . Fused thiazoles are often processed in chlorinated aromatic solvents (e.g., chlorobenzene, o-dichlorobenzene) which permeate standard gloves rapidly. Your PPE must resist the solvent first, as it acts as the vehicle for dermal absorption of the semiconductor.

Table 1: PPE Specifications by Operational State

Protection Zone	Solid State Handling (Weighing, Transfer)	Solution State Handling (Spin-coating, Synthesis)	Technical Rationale
Respiratory	N95 or P100 (if outside containment). Preferred: Fume hood sash at 18".	Half-face Respirator (OV/AG cartridges) if heating outside hood.	Fused thiazoles form electrostatic dusts that bypass simple surgical masks.
Dermal (Hands)	Double Nitrile (4 mil inner / 5 mil outer). Change frequency: Every 60 mins.	Laminate (Silver Shield) or Viton over Nitrile.	Standard nitrile degrades in <5 mins against hot chlorobenzene. Double gloving provides visual breach detection.
Ocular	Chemical Safety Goggles (Indirect Vent).	Face Shield + Safety Goggles.[1]	Benzothiazole derivatives are severe eye irritants.[2][3]
Body	Lab Coat (Cotton/Polyester). Optional: Tyvek sleeves.	Chemical-Resistant Apron (Butyl/Neoprene).	Prevent migration of particulates to street clothes.
Engineering	Static Control: Ionizing bar or gun.	Ventilation: Local Exhaust (LEV).	Static charge causes "fly-away" powder, contaminating the user.

Decision Logic: PPE Selection Workflow

The following decision tree illustrates the logical flow for selecting the correct protective ensemble. This ensures that researchers do not over-gown for simple tasks (reducing dexterity) or under-gown for high-risk operations.

Figure 1: PPE Decision Matrix based on physical state and solvent carrier risks.

Operational Protocols: The "Self-Validating" Workflow

A self-validating system means the protocol includes checks that immediately alert you to failure (e.g., visual contamination, smell).

Phase A: Weighing & Transfer (The Critical Dust Zone)

Context: [1,3]Thiazolo[5,4-f][2,1]benzothiazole is often fluffy and prone to triboelectric charging.

• Preparation: Place an ionizing fan or anti-static gun inside the balance enclosure.

• Gowning: Don inner nitrile gloves (white) and outer nitrile gloves (blue/purple). Why? If you see white showing through a tear, your barrier is compromised.

• Weighing:

  • Neutralize static on the spatula and weighing boat before touching the powder.

  • Do not use a brush to clean spills (creates aerosols). Use a solvent-dampened Kimwipe.

• Validation: Inspect the cuff of the outer glove. If dust is visible on the wrist, your technique was too aggressive; replace gloves immediately.

Phase B: Solubilization (The Permeation Zone)

Context: Dissolving this material often requires heating in o-dichlorobenzene (DCB) or Trichlorobenzene (TCB).

• Setup: All heating must occur in a fume hood.

• Glove Selection: If handling hot DCB, wear Silver Shield (Laminate) gloves. Nitrile offers <2 minutes of protection against hot chlorinated aromatics.

• Technique: Use a clamp to hold flasks. Never support a hot flask of toxic solvent with a gloved hand from the bottom.

Phase C: Decontamination & Doffing

• Wipe Down: Wipe all tools with acetone or compatible solvent inside the hood.

• Outer Glove Removal: Use the "beak" method (pinch and pull) to remove outer gloves without snapping them (snapping aerosolizes residue).

• Hand Wash: Wash hands with soap and cool water (hot water opens pores, increasing absorption risk) immediately after doffing.

Emergency Response & Disposal

Accidental Exposure[3]

• Eye Contact: Flush for 15 minutes. Note: Benzothiazoles are lachrymators; pain will be immediate.

• Skin Contact: Wash with soap and water.[2][3][4][5] Do not use ethanol to wash skin; it enhances the transdermal transport of benzothiazoles.

• Inhalation: Move to fresh air. If wheezing occurs (sensitization sign), seek medical attention.

Disposal Strategy

This compound is a high-carbon-content heterocycle.

• Solid Waste: Segregate into "Hazardous Solid Waste - Toxic." Do not mix with oxidizers (peroxides/nitrates) as fused thiazoles can be reducing agents.

• Liquid Waste: Segregate based on the solvent (e.g., Halogenated Organic Waste).

• Destruction: High-temperature incineration is the only validated method for complete destruction of the fused thiazole ring system.

Operational Workflow Diagram

Figure 2: Step-by-step operational workflow for handling fused thiazole compounds.

References

• Sigma-Aldrich. (2025).[5][6] Safety Data Sheet: Benzothiazole. Retrieved from

• Occupational Safety and Health Administration (OSHA). (n.d.). Semiconductor Industry Standards & Chemical Hazards. Retrieved from

• Liao, H. C., et al. (2013). Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics. RSC Advances. Retrieved from

• American Chemical Society (ACS). (2018).[7] Review of Environmental Occurrence, Fate, Exposure, and Toxicity of Benzothiazoles. Retrieved from

• SEMI. (2012). SEMI E129-0912: Guide to Assess and Control Electrostatic Charge in a Semiconductor Manufacturing Facility. Retrieved from

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